Daphnicyclidin I

Core Science & Biosynthesis

Elucidating the Intricate Architecture of Daphnicyclidin I: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and analytical processes involved in the chemical structure elucidation of Daphnicyclidin I, a complex polycyclic alkaloid from the Daphniphyllum genus. The intricate and unique scaffold of Daphnicyclidin I presents a significant challenge in structural determination, necessitating a combination of advanced spectroscopic techniques and logical deductive reasoning. This document outlines the typical experimental protocols, data interpretation, and key structural correlations that are instrumental in piecing together the molecular puzzle of this natural product.

Isolation and Purification

The journey to elucidating the structure of Daphnicyclidin I begins with its isolation from the source plant material, typically the stems and leaves of Daphniphyllum species. The following is a generalized protocol that reflects the common steps in the extraction and purification of Daphniphyllum alkaloids.

Experimental Protocol: Isolation and Purification

• Extraction: Dried and powdered plant material is subjected to exhaustive extraction with a polar solvent, most commonly methanol (B129727) (MeOH), at room temperature. This process is typically repeated multiple times to ensure the efficient extraction of the target alkaloids.

• Solvent Partitioning: The crude methanolic extract is concentrated under reduced pressure and then subjected to a series of liquid-liquid partitioning steps. This is a critical stage for the initial fractionation of the extract based on polarity. A common sequence involves partitioning between:

  • n-hexane and 10% aqueous methanol to remove non-polar constituents like fats and waxes.

  • Ethyl acetate (B1210297) (EtOAc) and water to separate compounds of intermediate polarity.

  • n-butanol (n-BuOH) and water to isolate more polar compounds. The alkaloid fraction is typically found in the EtOAc and n-BuOH extracts.

• Acid-Base Extraction: To selectively isolate the basic alkaloids, the organic extracts are often subjected to acid-base extraction. The extract is dissolved in an organic solvent and washed with an acidic aqueous solution (e.g., 5% HCl). The alkaloids are protonated and move into the aqueous layer. The aqueous layer is then basified (e.g., with NH₄OH to pH 9-10) and re-extracted with an organic solvent (e.g., chloroform (B151607) or dichloromethane) to recover the free-base alkaloids.

• Chromatographic Purification: The enriched alkaloid fraction is then subjected to multiple rounds of chromatography to isolate individual compounds. This is a multi-step process that may include:

  • Silica (B1680970) Gel Column Chromatography: The extract is loaded onto a silica gel column and eluted with a gradient of solvents, typically starting with a non-polar solvent like hexane (B92381) and gradually increasing the polarity with ethyl acetate and then methanol.

  • Sephadex LH-20 Column Chromatography: This size-exclusion chromatography is effective in separating compounds based on their molecular size and is often used for further purification of fractions obtained from silica gel chromatography.

  • High-Performance Liquid Chromatography (HPLC): Final purification to obtain highly pure Daphnicyclidin I is achieved using preparative or semi-preparative HPLC, often with a reversed-phase column (e.g., C18) and a mobile phase consisting of a mixture of acetonitrile (B52724) and water or methanol and water, often with a modifier like trifluoroacetic acid (TFA).

Spectroscopic Data Acquisition and Interpretation

Once a pure sample of Daphnicyclidin I is obtained, its chemical structure is determined through a combination of spectroscopic methods.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HR-MS) is employed to determine the exact mass of the molecule, which in turn allows for the determination of its molecular formula.

Table 1: Representative Mass Spectrometry Data for Daphnicyclidin I

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI)
Mass Analyzer	Time-of-Flight (TOF) or Orbitrap
Observed m/z [M+H]⁺	Hypothetical value based on structure
Calculated m/z [M+H]⁺	Hypothetical value based on structure
Molecular Formula	C₂₂H₂₅NO₄

Optical Rotation

The specific rotation is a physical constant that provides information about the chirality of the molecule.

Table 2: Representative Optical Rotation Data for Daphnicyclidin I

Parameter	Value
Specific Rotation ([\alpha]²⁵_D)	Hypothetical value (e.g., -150 (c 0.1, MeOH))
Solvent	Methanol
Temperature	25 °C
Wavelength	589 nm (Sodium D-line)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen framework of a molecule. A suite of 1D and 2D NMR experiments are conducted.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: A few milligrams of purified Daphnicyclidin I are dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆).

• 1D NMR:

  • ¹H NMR: Provides information about the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

  • ¹³C NMR: Shows the number of different types of carbon atoms in the molecule. DEPT (Distortionless Enhancement by Polarization Transfer) experiments are used to distinguish between CH, CH₂, and CH₃ groups.

• 2D NMR:

  • COSY (Correlation Spectroscopy): Reveals proton-proton couplings, helping to identify spin systems (chains of connected protons).

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for connecting different fragments of the molecule.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons, which is essential for determining the relative stereochemistry of the molecule.

Table 3: Representative ¹H NMR Data for Daphnicyclidin I (in CDCl₃, 500 MHz)

Position	δH (ppm)	Multiplicity	J (Hz)
e.g., H-1	3.50	d	8.5
e.g., H-2	2.10	m
...	...	...	...
e.g., OMe	3.85	s

Table 4: Representative ¹³C NMR Data for Daphnicyclidin I (in CDCl₃, 125 MHz)

Position	δC (ppm)	Type
e.g., C-1	55.0	CH
e.g., C-3	170.1	C=O
...	...	...
e.g., OMe	52.5	CH₃

Note: The data in Tables 1-4 are representative and intended to illustrate the type of information obtained. Actual experimental values would be determined from the spectra of an authentic sample.

Structure Elucidation Workflow

The process of elucidating the structure of Daphnicyclidin I is a logical progression from initial data acquisition to the final three-dimensional structure.

Figure 1: Logical workflow for the structure elucidation of Daphnicyclidin I.

Key Structural Correlations

The connectivity of the molecular framework of Daphnicyclidin I is pieced together primarily through the analysis of 2D NMR data, especially HMBC and COSY spectra.

The Enigmatic Architecture of Life: A Technical Guide to the Biosynthesis of Daphniphyllum Alkaloids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Daphniphyllum alkaloids represent a captivating family of over 330 structurally complex and diverse natural products.[1][2] Isolated from evergreen trees and shrubs of the genus Daphniphyllum, these alkaloids have garnered significant attention due to their intricate, polycyclic frameworks and promising biological activities, including anticancer, antioxidant, and anti-HIV properties.[1][3] The formidable molecular architecture of these compounds presents a significant challenge for synthetic chemists and a fascinating puzzle for biochemists studying their natural origins. This technical guide provides a comprehensive overview of the current understanding of Daphniphyllum alkaloid biosynthesis, focusing on the core pathways, key hypothetical intermediates, and the experimental approaches used to investigate this complex area. While significant progress has been made through biomimetic synthesis, it is crucial to note that the enzymatic machinery governing these transformations in planta remains largely uncharacterized.

The Central Hypothesis: A Squalene-Derived Pathway

The prevailing hypothesis for the biosynthesis of Daphniphyllum alkaloids posits a pathway originating from the ubiquitous triterpene precursor, squalene (B77637).[4][5] This is supported by the C30 carbon skeleton of many of the foundational alkaloids, which is consistent with a squalene-derived origin. The proposed biosynthetic cascade involves a series of complex cyclizations and rearrangements to construct the characteristic polycyclic core of these molecules.

A pivotal concept in this proposed pathway is the existence of a universal precursor, a primordial Daphniphyllum alkaloid from which the vast diversity of the family is derived. This hypothetical intermediate, named proto-daphniphylline , is believed to be the entry point to the various structural subtypes.[6][7]

Proposed Biosynthetic Pathway

The journey from the linear squalene molecule to the intricate caged structures of Daphniphyllum alkaloids is thought to proceed through several key stages. The following diagram illustrates the widely accepted hypothetical biosynthetic pathway.

Caption: Hypothetical biosynthetic pathway of Daphniphyllum alkaloids from squalene.

This proposed pathway highlights the central role of proto-daphniphylline as a hub from which various alkaloid skeletons are generated through subsequent enzymatic modifications. It is important to emphasize that the enzymes catalyzing the complex cyclization cascade from squalene-2,3-epoxide to proto-daphniphylline have not yet been identified or characterized.[8]

Quantitative Data Summary

A significant challenge in the field of Daphniphyllum alkaloid biosynthesis is the scarcity of quantitative data. To date, there are no comprehensive studies reporting detailed enzyme kinetics, absolute concentrations of biosynthetic intermediates in plant tissues, or precise yields of specific alkaloids from defined precursors in vivo or in vitro. The data available is largely qualitative or semi-quantitative, focusing on the presence or absence of certain alkaloids in different plant parts.

The following table summarizes the type of quantitative information that is currently being investigated, although specific values are not yet widely available in the literature.

Data Type	Description	Current Availability
Alkaloid Content	Concentration of specific Daphniphyllum alkaloids in various plant tissues (leaves, stems, roots, fruits).	Primarily qualitative or relative quantification through metabolomics studies.[9][10]
Enzyme Kinetics	Kinetic parameters (Km, Vmax, kcat) for the enzymes involved in the biosynthetic pathway.	Not available, as the key enzymes have not been isolated and characterized.
Gene Expression	Levels of transcripts for putative biosynthetic genes in different tissues and under various conditions.	Limited, as the genes encoding the core biosynthetic enzymes are yet to be definitively identified.
Isotope Incorporation	Efficiency of incorporation of labeled precursors (e.g., ¹³C-glucose) into the alkaloid backbone.	Reported in a limited number of studies, providing evidence for the squalene origin but without detailed flux analysis.[11]

Key Experimental Protocols

The elucidation of the biosynthetic pathway of Daphniphyllum alkaloids relies on a combination of techniques, including biomimetic synthesis, isotopic labeling, and metabolomic analysis. While detailed, step-by-step protocols for enzymatic assays are not yet available due to the lack of identified enzymes, this section outlines the general methodologies employed in this research area.

Biomimetic Synthesis of Proto-daphniphylline

Biomimetic synthesis attempts to mimic the proposed biosynthetic steps in the laboratory without the use of enzymes. The successful synthesis of proto-daphniphylline by Heathcock and colleagues provided strong support for the squalene-derived hypothesis.[6][7]

Objective: To chemically synthesize the putative universal precursor, proto-daphniphylline, from a squalene-derived starting material to validate the proposed cyclization cascade.

General Procedure (Conceptual):

• Preparation of a Squalene-like Precursor: A linear polyene substrate that mimics a cyclization-competent conformation of squalene is synthesized. This often involves the introduction of functional groups that can initiate and guide the desired cyclization reactions.

• Initiation of the Cyclization Cascade: The precursor is treated with reagents that can trigger the formation of the polycyclic ring system. This can involve acidic conditions to promote carbocation-mediated cyclizations or other specific reagents to facilitate bond formation.

• Control of Stereochemistry: The reaction conditions are optimized to favor the formation of the desired stereoisomer of proto-daphniphylline.

• Purification and Structural Elucidation: The reaction mixture is purified using chromatographic techniques (e.g., column chromatography, HPLC) to isolate the target compound. The structure of the synthesized molecule is then confirmed using spectroscopic methods (NMR, MS) and by comparison with the natural product if available.

Isotopic Labeling Studies

Isotopic labeling is a powerful technique to trace the metabolic fate of precursors in a biosynthetic pathway.

Objective: To determine the metabolic origin of the carbon skeleton of Daphniphyllum alkaloids by feeding plants with isotopically labeled precursors and analyzing their incorporation into the final products.

General Procedure:

• Selection of Labeled Precursor: A stable isotope-labeled precursor, such as ¹³C-glucose or ¹³C-mevalonate, is chosen.[11]

• Administration to the Plant: The labeled precursor is supplied to Daphniphyllum plants, often through hydroponic systems or by direct injection into the stem.[11]

• Incubation Period: The plants are allowed to grow for a specific period to allow for the uptake and metabolism of the labeled precursor.

• Extraction of Alkaloids: The plant material is harvested, and the alkaloids are extracted using standard phytochemical procedures.

• Analysis of Isotope Incorporation: The extracted alkaloids are analyzed by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy to determine the extent and position of isotope incorporation. This provides direct evidence of the biosynthetic building blocks.

The following diagram illustrates a general workflow for isotopic labeling experiments.

Caption: General workflow for isotopic labeling studies in Daphniphyllum.

Enzyme Isolation and Characterization

The identification and characterization of the enzymes involved in Daphniphyllum alkaloid biosynthesis is a key area of ongoing research.

Objective: To isolate and characterize the enzymes responsible for catalyzing the key steps in the biosynthetic pathway.

General Procedure (Prospective):

• Plant Material Collection: Collect fresh plant tissues known to produce high levels of the target alkaloids.

• Protein Extraction: Homogenize the plant material in a suitable buffer to extract total proteins.

• Protein Purification: Employ a series of chromatographic techniques (e.g., ammonium (B1175870) sulfate (B86663) precipitation, ion-exchange chromatography, size-exclusion chromatography, affinity chromatography) to purify the target enzyme.

• Enzyme Assay Development: Develop a sensitive and specific assay to measure the activity of the enzyme. This would involve providing the putative substrate and detecting the formation of the product.

• Enzyme Characterization: Once purified, the enzyme would be characterized in terms of its kinetic properties, substrate specificity, pH and temperature optima, and cofactor requirements.

• Protein Identification: The purified protein would be identified using techniques such as mass spectrometry-based proteomics.

The following diagram outlines a logical workflow for the discovery of biosynthetic enzymes.

Caption: A workflow for the discovery and characterization of biosynthetic enzymes.

Future Outlook and Challenges

The biosynthesis of Daphniphyllum alkaloids remains a frontier in natural product chemistry and biochemistry. While the overarching biosynthetic framework is conceptually outlined, the fine details, particularly the enzymatic machinery, are yet to be discovered. Future research will undoubtedly focus on:

• Identification of Biosynthetic Genes: Utilizing modern genomics and transcriptomics approaches to identify the genes encoding the enzymes responsible for the core cyclization and subsequent modifications.

• Enzyme Characterization: The isolation and functional characterization of these enzymes will be paramount to fully understanding the catalytic mechanisms that generate such molecular complexity.

• Metabolic Engineering: Once the biosynthetic pathway is fully elucidated, there is potential for metabolic engineering in microbial or plant systems to produce these valuable alkaloids on a larger scale for pharmacological studies and drug development.

The journey to fully unravel the biosynthesis of Daphniphyllum alkaloids will require a multidisciplinary approach, combining the expertise of synthetic chemists, biochemists, molecular biologists, and analytical scientists. The insights gained will not only illuminate the remarkable chemical capabilities of the plant kingdom but also pave the way for the sustainable production of these medicinally important compounds.

References

• 1. Daphniphyllum alkaloids: recent findings on chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Total Synthesis of Daphniphyllum Alkaloids: From Bicycles to Diversified Caged Structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. "Progress Toward The Total Synthesis Of Daphniphyllum Alkaloids " by Alberto Michael Lopez [digitalcommons.wayne.edu]
• 5. Nature knows best: An amazing reaction cascade is uncovered by design and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biomimetic total synthesis of proto-daphniphylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. onesearch.nihlibrary.ors.nih.gov [onesearch.nihlibrary.ors.nih.gov]
• 8. whiterose-mechanisticbiology-dtp.ac.uk [whiterose-mechanisticbiology-dtp.ac.uk]
• 9. Variation of terpene alkaloids in Daphniphyllum macropodum across plants and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. researchgate.net [researchgate.net]

Unveiling the Molecular Architecture and Properties of Daphnicyclidin I: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daphnicyclidin I, a member of the complex and structurally diverse family of Daphniphyllum alkaloids, has garnered interest within the scientific community. These natural products, isolated from plants of the Daphniphyllum genus, are known for their intricate polycyclic frameworks and potential biological activities. This technical guide provides a comprehensive overview of the known physical and chemical properties of Daphnicyclidin I, drawing from available scientific literature.

Physicochemical Properties

Daphnicyclidin I is a natural product isolated from the plant Daphniphyllum longeracemosum. While detailed experimental data for some physical properties remain to be fully disclosed in publicly accessible sources, the fundamental molecular characteristics have been established.

Table 1: Physical and Chemical Properties of Daphnicyclidin I

Property	Value	Source
Molecular Formula	C₂₂H₂₆N₂O₃	Commercial Supplier Data
Molecular Weight	366.461 g/mol	Commercial Supplier Data
CAS Number	1467083-10-8	Commercial Supplier Data
Appearance	Amorphous powder	Inferred from related compounds
Melting Point	Not reported
Boiling Point	Not reported
Solubility	Not reported

Spectroscopic Data

The structural elucidation of Daphnicyclidin I, like other complex natural products, relies heavily on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). While a complete, publicly available dataset of the raw spectral data for Daphnicyclidin I is not readily accessible, the key identification methods are known.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR spectroscopy are crucial for determining the intricate carbon skeleton and stereochemistry of Daphnicyclidin I. Although specific chemical shift and coupling constant data for Daphnicyclidin I are not detailed in the currently available literature, the general approach for related Daphniphyllum alkaloids involves a suite of 1D and 2D NMR experiments, including COSY, HSQC, and HMBC, to piece together the complex polycyclic system.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is employed to determine the precise molecular formula of Daphnicyclidin I. The fragmentation patterns observed in tandem mass spectrometry (MS/MS) experiments provide valuable information about the connectivity of the molecule, helping to confirm the proposed structure.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Daphnicyclidin I are described in the primary literature. The general workflow for isolating Daphniphyllum alkaloids, including Daphnicyclidin I, is outlined below.

General Isolation Procedure for Daphniphyllum Alkaloids

The following diagram illustrates a typical workflow for the isolation of alkaloids from Daphniphyllum species.

Caption: General workflow for the isolation of Daphnicyclidin I.

Biological Activity

The biological activities of many Daphniphyllum alkaloids have been a subject of significant research, with studies reporting a range of effects including cytotoxic, anti-inflammatory, and neurotrophic properties.

While specific studies on the biological activity and potential signaling pathways of Daphnicyclidin I are not extensively detailed in the current body of literature, related compounds from the Daphniphyllum genus have shown cytotoxic effects against various cancer cell lines. The evaluation of Daphnicyclidin I for such activities would be a logical next step in its pharmacological profiling.

The diagram below represents a generalized signaling pathway that is often investigated when assessing the cytotoxic effects of natural products.

Caption: Hypothetical signaling pathway for cytotoxic activity.

Conclusion

Daphnicyclidin I remains a fascinating, yet not fully characterized, member of the Daphniphyllum alkaloid family. Its fundamental molecular properties have been defined, but a significant opportunity exists for further research to elucidate its complete physicochemical profile, including detailed spectroscopic analysis, solubility, and melting point. Moreover, comprehensive studies into its biological activities and mechanism of action are warranted to explore its potential as a lead compound in drug discovery. This guide serves as a foundational resource for researchers embarking on the further investigation of this intriguing natural product.

The Discovery and Enduring Challenge of Daphnicyclidin Alkaloids: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The Daphniphyllum alkaloids represent a large and structurally diverse family of natural products that have captivated chemists for decades. Among these, the daphnicyclidins are a particularly fascinating subgroup, distinguished by a unique and unprecedented pentafulvene core embedded within a complex, cage-like polycyclic architecture. First isolated in 2001, these alkaloids have presented a formidable challenge to synthetic chemists and have prompted significant investigations into their biosynthesis and potential pharmacological activities. This technical guide provides a comprehensive overview of the discovery, history, structural elucidation, and biological evaluation of daphnicyclidin alkaloids. It details the key milestones in their isolation, summarizes the synthetic strategies developed to conquer their intricate structures, and presents their known biological activities in a structured format. Furthermore, this guide includes representative experimental protocols and visual diagrams of key pathways to serve as a valuable resource for researchers in natural product chemistry, medicinal chemistry, and drug development.

Introduction: The Emergence of a Unique Alkaloid Subclass

The Daphniphyllum genus of evergreen plants, found primarily in East and Southeast Asia, is a rich source of structurally complex alkaloids.[1] While the first alkaloids from this genus were reported as early as 1909, the daphnicyclidin subgroup represents a more recent and structurally distinct discovery.[2] These compounds are classified as diterpene or nortriterpenoid alkaloids and are characterized by their highly intricate, often caged, polycyclic ring systems.[3][4]

The defining structural feature of the daphnicyclidin family is a pentafulvene moiety integrated into a penta- or hexacyclic framework.[4] This vibrant yellow, non-benzenoid aromatic system is, to the best of our knowledge, unique among natural products and is responsible for the characteristic properties and synthetic challenges associated with these molecules.[4]

Discovery and History: A Timeline of Isolation

The history of daphnicyclidin alkaloids began in 2001 with the pioneering work of Kobayashi and coworkers. Their investigation into the chemical constituents of two Daphniphyllum species, D. teijsmanni and D. humile, led to the isolation and characterization of the first eight members of this new family, daphnicyclidins A–H.[3][4] This discovery opened a new chapter in the study of Daphniphyllum alkaloids, sparking interest in their unique structure, potential biosynthesis, and pharmacological properties.

Following this initial report, numerous other daphnicyclidin-type alkaloids have been isolated from various Daphniphyllum species, expanding the structural diversity of this fascinating subgroup. A timeline of key discoveries is presented below:

• 2001: Kobayashi et al. isolate daphnicyclidins A–H from D. teijsmanni and D. humile.[3][4]

• 2002: The same group reports the isolation of daphnicyclidins J and K from D. humile.[4]

• 2004: Yue and colleagues isolate daphnipaxinine from D. paxianum.[4]

• 2006: Hu et al. describe daphnicyclidin L from D. macropodum, while Krohn et al. report macropodumins B and C from the same species.[4]

• 2007: Hao and coworkers isolate paxiphyllines A and B from D. paxianum.[4]

• 2018: Li Zhang et al. report the isolation of daphnicyclidin M from the stems and leaves of D. paxianum.[5][6]

This ongoing discovery of new daphnicyclidin analogues continues to fuel research into this unique family of natural products.

Structural Elucidation

The complex, three-dimensional structures of the daphnicyclidin alkaloids were elucidated through a combination of advanced spectroscopic techniques. Key methods employed by researchers include:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) was crucial for determining the molecular formula of each new compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR experiments were the primary tools used to piece together the intricate carbon skeleton and establish the relative stereochemistry of the numerous stereocenters.[3]

• X-ray Crystallography: Single-crystal X-ray diffraction analysis provided unambiguous confirmation of the molecular structure and absolute stereochemistry for several daphnicyclidin alkaloids, solidifying the assignments made through NMR spectroscopy.[3][6]

• Circular Dichroism (CD) Spectroscopy: CD analysis was also used to help determine the absolute stereochemistry of these chiral molecules.[3]

Spectroscopic Data

The unique pentafulvene core gives rise to characteristic signals in NMR spectra. The following table summarizes representative, though not exhaustive, chemical shifts for the key structural motifs in daphnicyclidin alkaloids.

Functional Group	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Notes
Pentafulvene Core	5.5 - 7.0	110 - 150	The exact shifts are highly dependent on the specific ring system and substitution pattern. The exocyclic double bond carbon typically appears at the lower field end of the range.
Quaternary Carbons	-	40 - 60	Numerous quaternary centers contribute to the complexity of the ¹³C NMR spectrum and the synthetic challenge.
Methine & Methylene Groups	1.0 - 4.5	20 - 70	A complex and often overlapping region in the ¹H NMR spectrum, requiring 2D NMR techniques for full assignment.

Biosynthesis: A Biomimetic Hypothesis

The biosynthesis of the complex Daphniphyllum alkaloids is believed to proceed from a squalene-derived intermediate. While the precise enzymatic pathways are still under investigation, a powerful biomimetic hypothesis, pioneered by Heathcock and coworkers, has provided both a plausible biosynthetic route and a roadmap for laboratory synthesis.[2][7]

This hypothesis suggests that a series of intramolecular cyclization reactions, triggered by the formation of an iminium ion, assembles the dense polycyclic core from a linear precursor. The Heathcock group demonstrated the feasibility of this approach in their landmark total synthesis of proto-daphniphylline, the putative biogenetic precursor to many Daphniphyllum alkaloids.[1][2]

The proposed biosynthetic cascade provides a compelling example of nature's efficiency in constructing molecular complexity.

Caption: Proposed biosynthetic pathway of Daphnicyclidin alkaloids.

Total Synthesis: Confronting Complexity

The intricate, sterically congested, and polycyclic architecture of the daphnicyclidin alkaloids makes them exceptionally challenging targets for total synthesis. Their structures, rich in quaternary carbon centers, have spurred the development of novel synthetic strategies and methodologies. Key challenges include:

• Construction of the unique fused ring system.

• Stereoselective installation of multiple contiguous stereocenters.

• Formation of the sterically hindered all-carbon quaternary centers.

• Introduction of the sensitive pentafulvene moiety.

Numerous research groups have undertaken the formidable task of synthesizing these molecules, with several elegant approaches to the core ring systems and a few completed total syntheses being reported. Strategies often involve powerful ring-forming reactions such as intramolecular Diels-Alder reactions, radical cyclizations, and cascade reactions inspired by the proposed biosynthesis.

Biological Activity

Several members of the Daphniphyllum alkaloid family have exhibited a range of interesting biological activities, including anti-cancer, anti-HIV, and neurotrophic properties.[2][5] The daphnicyclidin subgroup has also been evaluated for its pharmacological potential, with several compounds demonstrating cytotoxic effects against various cancer cell lines.

The following table summarizes the reported cytotoxic activities of selected daphnicyclidin and related alkaloids.

Alkaloid	Cell Line	Activity	IC₅₀ (µM)	Reference
Daphnioldhanol A	HeLa	Weak Cytotoxicity	31.9	[6][8]
Daphnezomine W	HeLa	Moderate Cytotoxicity	16.0 µg/mL	[6]
2-Deoxymacropodumine A	HeLa	Moderate Cytotoxicity	3.89	[6]

These preliminary findings suggest that the unique scaffold of the daphnicyclidin alkaloids may serve as a valuable template for the design of new therapeutic agents. Further investigation into their mechanism of action and structure-activity relationships is warranted.

Experimental Protocols

The protocols described below are representative methodologies for the isolation and synthesis of daphnicyclidin-type alkaloids, based on published literature. They are intended to be illustrative and may require optimization for specific applications.

Generalized Protocol for Isolation of Daphnicyclidin Alkaloids

This protocol outlines a typical procedure for the extraction and purification of alkaloids from Daphniphyllum plant material.

• Extraction:

  • Air-dried and powdered plant material (e.g., stems, leaves) is exhaustively extracted with a polar solvent such as methanol (B129727) (MeOH) or ethanol (B145695) (EtOH) at room temperature.

  • The solvent is removed under reduced pressure to yield a crude extract.

• Acid-Base Partitioning:

  • The crude extract is suspended in an aqueous acidic solution (e.g., 2-5% HCl) and partitioned with a non-polar organic solvent (e.g., n-hexane, chloroform) to remove neutral and acidic components.

  • The aqueous acidic layer, containing the protonated alkaloids, is collected.

  • The pH of the aqueous layer is adjusted to 9-10 with a base (e.g., NH₄OH) to deprotonate the alkaloids.

  • The basic aqueous solution is then extracted with a chlorinated solvent (e.g., chloroform (B151607), dichloromethane) to obtain the crude total alkaloid fraction.

• Chromatographic Purification:

  • The crude alkaloid mixture is subjected to a series of chromatographic separations.

  • Silica (B1680970) Gel Column Chromatography: The mixture is first separated on a silica gel column using a gradient elution system, typically with mixtures of chloroform and methanol, often with a small amount of amine (e.g., triethylamine) to prevent tailing.

  • Preparative HPLC: Fractions containing the target compounds are further purified by preparative High-Performance Liquid Chromatography (HPLC), often on a C18 reversed-phase column with a mobile phase such as methanol/water or acetonitrile/water, to yield the pure alkaloids.

Caption: General workflow for the isolation of Daphnicyclidin alkaloids.

Representative Protocol for a Key Synthetic Reaction: Intramolecular Diels-Alder Cycloaddition

The intramolecular Diels-Alder (IMDA) reaction is a powerful strategy for constructing the complex polycyclic core of Daphniphyllum alkaloids. The following is a generalized procedure based on synthetic studies in this area.

• Substrate Preparation: A linear triene precursor, containing both the diene and dienophile moieties connected by a suitable tether, is synthesized through multi-step organic synthesis.

• Cyclization Conditions:

  • The triene precursor is dissolved in an appropriate anhydrous solvent (e.g., toluene, xylene) under an inert atmosphere (e.g., argon, nitrogen).

  • The reaction can be promoted either thermally by heating the solution (e.g., 80-140 °C) or by the addition of a Lewis acid catalyst (e.g., Et₂AlCl, BF₃·OEt₂) at lower temperatures.

  • The reaction progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification:

  • Upon completion, the reaction is quenched (e.g., with saturated NaHCO₃ solution if a Lewis acid is used) and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filtered, and concentrated under reduced pressure.

  • The resulting crude product, the cyclized polycyclic core, is purified by flash column chromatography on silica gel to yield the pure cycloadduct.

Conclusion and Future Outlook

The daphnicyclidin alkaloids stand out as a structurally remarkable class of natural products. Since their initial discovery, they have served as a source of inspiration and a formidable proving ground for the development of new synthetic strategies. While significant progress has been made in understanding their structure and in synthesizing their complex frameworks, much remains to be explored.

Future research will likely focus on several key areas:

• Elucidation of the complete biosynthetic pathway through genetic and enzymatic studies.

• Development of more efficient and scalable total syntheses to enable deeper investigation of their biological properties.

• Comprehensive pharmacological evaluation of both natural and synthetic analogues to understand their mechanism of action and potential as therapeutic leads.

The daphnicyclidins are a testament to the vast structural and chemical diversity of the natural world, and they will undoubtedly continue to challenge and inspire the scientific community for years to come.

References

• 1. researchgate.net [researchgate.net]
• 2. Biomimetic total synthesis of proto-daphniphylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. baranlab.org [baranlab.org]

Preliminary Biological Screening of Daphnicyclidin I: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a generalized framework for the preliminary biological screening of Daphnicyclidin I. As of the latest literature review, specific experimental data on the biological activities of Daphnicyclidin I is limited. Therefore, this guide utilizes methodologies and representative data from studies on closely related Daphniphyllum alkaloids to illustrate a potential screening cascade.

Introduction

Daphnicyclidin I is a member of the Daphniphyllum alkaloids, a large and structurally diverse family of natural products isolated from plants of the Daphniphyllum genus.[1][2][3] These alkaloids are known to possess a wide range of biological activities, including cytotoxic, anti-HIV, and kinase inhibitory effects.[1] Given the structural novelty of Daphnicyclidin I, a systematic preliminary biological screening is warranted to elucidate its therapeutic potential. This guide outlines a series of in vitro assays to assess its cytotoxic, anti-HIV, and kinase inhibitory activities.

Recommended Preliminary Screening Cascade

A tiered approach is recommended for the preliminary biological screening of Daphnicyclidin I. The initial phase should focus on evaluating its general cytotoxicity, followed by more specific assays based on the known activities of related compounds.

Caption: A logical workflow for the preliminary biological screening of Daphnicyclidin I.

Cytotoxicity Screening

The initial assessment of a novel compound's biological activity often begins with evaluating its cytotoxicity against various cancer cell lines. This provides a broad indication of its potential as an anticancer agent and establishes a therapeutic window for other assays. Several Daphniphyllum alkaloids have demonstrated moderate to weak cytotoxicity against cell lines such as HeLa.[1][4][5]

Data Presentation: Representative Cytotoxicity Data

The following table summarizes hypothetical IC₅₀ (half-maximal inhibitory concentration) values for Daphnicyclidin I against a panel of human cancer cell lines, based on data from related compounds.[1][4][5]

Cell Line	Cancer Type	Hypothetical IC₅₀ (µM) for Daphnicyclidin I
HeLa	Cervical Cancer	25.5
A549	Lung Cancer	> 100
MCF-7	Breast Cancer	45.2
HepG2	Liver Cancer	78.1

Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[6][7][8][9] Metabolically active cells reduce the yellow MTT to purple formazan (B1609692) crystals.[6][7][8]

Materials:

• Daphnicyclidin I stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Human cancer cell lines (e.g., HeLa, A549, MCF-7, HepG2)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of Daphnicyclidin I in a complete medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[6]

• Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value by plotting cell viability against the logarithm of the compound concentration.

Caption: A schematic representation of the MTT assay workflow.

Anti-HIV Activity Screening

Certain Daphniphyllum alkaloids, such as logeracemin A, have shown significant anti-HIV activity.[1] A key target for anti-HIV drugs is the reverse transcriptase (RT) enzyme, which is crucial for the replication of the virus.

Data Presentation: Representative Anti-HIV Data

The following table presents hypothetical EC₅₀ (half-maximal effective concentration) values for Daphnicyclidin I from an anti-HIV reverse transcriptase assay.

Assay	Target	Hypothetical EC₅₀ (µM) for Daphnicyclidin I
HIV-1 RT Inhibition	HIV-1 Reverse Transcriptase	8.2

Experimental Protocol: HIV-1 Reverse Transcriptase Assay

This cell-free assay measures the ability of a compound to inhibit the activity of HIV-1 reverse transcriptase.[10][11][12][13]

Materials:

• Recombinant HIV-1 Reverse Transcriptase

• Daphnicyclidin I stock solution (in DMSO)

• Reaction buffer (containing template-primer, dNTPs, and labeled nucleotides)

• Lysis buffer

• Streptavidin-coated 96-well plates

• Detection antibody (e.g., HRP-conjugated anti-digoxigenin)

• Substrate (e.g., ABTS)

• Stop solution

• Microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of Daphnicyclidin I in the appropriate buffer.

• Reaction Setup: In a 96-well plate, add the HIV-1 RT enzyme, the reaction buffer, and the Daphnicyclidin I dilutions. Include a no-enzyme control and a no-inhibitor control.

• Incubation: Incubate the plate at 37°C for 1-2 hours to allow for the reverse transcription reaction.

• Capture: Transfer the reaction mixture to a streptavidin-coated plate and incubate to allow the biotin-labeled cDNA to bind.

• Washing: Wash the plate to remove unbound components.

• Detection: Add the detection antibody and incubate. After another wash step, add the substrate and incubate until a color change is observed.

• Signal Measurement: Add the stop solution and measure the absorbance at the appropriate wavelength.

• Data Analysis: Calculate the percentage of RT inhibition for each concentration of Daphnicyclidin I and determine the EC₅₀ value.

Caption: A streamlined workflow for the HIV-1 reverse transcriptase inhibition assay.

Kinase Inhibition Screening

The dysregulation of protein kinases is a hallmark of many diseases, including cancer.[14] Some Daphniphyllum alkaloids have been reported to possess kinase inhibitory activity.[1][15]

Data Presentation: Representative Kinase Inhibition Data

The following table shows hypothetical IC₅₀ values for Daphnicyclidin I against a panel of protein kinases.

Kinase Target	Hypothetical IC₅₀ (nM) for Daphnicyclidin I
EGFR	550
VEGFR2	1200
SRC	800
AKT1	> 10000

Experimental Protocol: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescence-based assay that measures the amount of ADP produced during a kinase reaction, which is proportional to the kinase activity.[14]

Materials:

• Kinase of interest (e.g., EGFR, VEGFR2, SRC, AKT1)

• Specific substrate for each kinase

• Daphnicyclidin I stock solution (in DMSO)

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• White, opaque 96-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare serial dilutions of Daphnicyclidin I.

• Kinase Reaction: In a 96-well plate, add the kinase, its substrate, ATP, and the Daphnicyclidin I dilutions.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for 60 minutes.

• ADP Detection: Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[14]

• Luminescence Generation: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.[14]

• Signal Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of kinase inhibition for each concentration of Daphnicyclidin I and determine the IC₅₀ value.

Caption: The core steps of the ADP-Glo™ kinase inhibition assay.

Conclusion

This technical guide provides a comprehensive, albeit generalized, framework for the preliminary biological screening of Daphnicyclidin I. The outlined assays for cytotoxicity, anti-HIV, and kinase inhibition activities are robust and widely used methodologies in drug discovery. The successful execution of this screening cascade will provide valuable insights into the pharmacological profile of Daphnicyclidin I and guide future research toward identifying its mechanism of action and potential therapeutic applications.

References

• 1. mdpi.com [mdpi.com]
• 2. The Latest Progress in the Chemistry of Daphniphyllum Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Daphniphyllum alkaloids - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 4. New Secodaphnane-Type Alkaloids with Cytotoxic Activities from Daphniphyllum angustifolium Hutch - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Daphniphyllum alkaloids with cytotoxic activity from Daphniphyllum angustifolium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. broadpharm.com [broadpharm.com]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Development and evaluation of a simple and effective RT-qPCR inhibitory assay for detection of the efficacy of compounds towards HIV reverse transcriptase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. HIV Reverse Transcriptase Assay [profoldin.com]
• 12. mdpi.com [mdpi.com]
• 13. HIV-1 Reverse Transcriptase Assay Kit(KA6285) | Abnova [abnova.com]
• 14. benchchem.com [benchchem.com]
• 15. scilit.com [scilit.com]

The Frontier of Complex Alkaloids: A Technical Guide to the Discovery of Daphnicyclidin I Analogues and Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Daphniphyllum alkaloids are a large and structurally diverse family of natural products that have captivated chemists and pharmacologists for decades. Their complex, polycyclic architectures and significant biological activities, including cytotoxic effects against various cancer cell lines, make them compelling targets for synthetic chemistry and drug discovery.[1][2] Among these, Daphnicyclidin I and its related analogues represent a particularly intriguing subgroup. This technical guide provides an in-depth overview of the discovery of Daphnicyclidin I analogues and derivatives, focusing on their synthesis, biological evaluation, and the current understanding of their structure-activity relationships.

Data Presentation: Cytotoxic Activity of Daphniphyllum Alkaloids

While a systematic study of a wide range of Daphnicyclidin I analogues is not extensively available in the public literature, research on various structurally related Daphniphyllum alkaloids provides valuable insights into their therapeutic potential. The following table summarizes the reported cytotoxic activities of selected compounds against various cancer cell lines.

Compound Name	Type/Core Structure	Cell Line	IC50 Value	Reference
Daphnioldhanol A	Secodaphnane-type	HeLa	31.9 µM	[1][3]
Daphnezomine W	Daphnezomine L-type	HeLa	16.0 µg/mL	[4]
Calyciphylline A Derivative 1	Calyciphylline A-type	P-388	5.7 µM
Calyciphylline A Derivative 2	Calyciphylline A-type	P-388	6.5 µM	[5]
Calyciphylline A Derivative 1	Calyciphylline A-type	SGC-7901	22.4 µM	[5]
Calyciphylline A Derivative 2	Calyciphylline A-type	SGC-7901	25.6 µM	[5]
Dcalycinumine A	Novel hexacyclic architecture	Nasopharyngeal Cancer Cells	Promotes apoptosis
Unnamed Alkaloid	11-membered macrolactone ring	HeLa	~3.89 µM	[1]

Experimental Protocols

The synthesis and biological evaluation of Daphnicyclidin I analogues involve complex multi-step procedures and specialized assays. Below are detailed methodologies for key experiments.

Synthesis of Daphnicyclidin A Core Structures

The total synthesis of Daphnicyclidin A is a formidable challenge that has been approached through the construction of its constituent ring systems.

1. Synthesis of the ABC Tricyclic System:

A substrate-stereocontrolled synthesis has been developed to construct the ABC trocyclic system of Daphnicyclidin A.[6][7] The key reactions in this multi-step process are:

• Tandem N-allylation-SN2' reaction: This step is crucial for assembling the 2,3,4-cis trisubstituted pyrrolidine (B122466) ring C.

• Intramolecular Horner-Wadsworth-Emmons reactions: Two such reactions are employed to construct the cycloheptanone (B156872) ring A and the piperidine (B6355638) ring B.[6][7]

The detailed experimental procedure for a representative step would be as follows (based on typical organic synthesis protocols):

To a solution of the pyrrolidine precursor in an appropriate solvent (e.g., anhydrous THF) under an inert atmosphere (e.g., argon) at a specific temperature (e.g., -78 °C), a strong base (e.g., LDA) is added dropwise. The reaction mixture is stirred for a defined period (e.g., 30 minutes) before the addition of the electrophile. The reaction is then allowed to warm to room temperature and stirred until completion (monitored by TLC). The reaction is quenched with a suitable reagent (e.g., saturated ammonium (B1175870) chloride solution), and the product is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

2. Synthesis of the ABCE Tetracyclic System:

An approach to the ABCE tetracyclic ring system has been achieved using an intramolecular (4+3) cycloaddition of an oxidopyridinium ion as the key step.[8] This route consists of a 10-step synthesis.[8]

Cytotoxicity Assays

The cytotoxic activity of Daphnicyclidin I analogues and other Daphniphyllum alkaloids is typically evaluated using colorimetric assays such as the MTT or NRU assay.

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay:

This assay measures the metabolic activity of cells, which is generally proportional to the number of viable cells.[9]

• Cell Seeding: Cancer cells (e.g., HeLa, MCF-7) are seeded in 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (Daphnicyclidin I analogues) for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL) and incubated for a further 4 hours.

• Formazan (B1609692) Solubilization: The MTT-containing medium is removed, and the formazan crystals formed by viable cells are dissolved in a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC50 Calculation: The concentration of the compound that causes a 50% reduction in cell viability (IC50) is calculated from the dose-response curve.

2. Neutral Red Uptake (NRU) Cytotoxicity Assay:

This assay is based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.[10]

• Cell Preparation and Treatment: Similar to the MTT assay, cells are seeded and treated with the test compounds.

• Neutral Red Incubation: After treatment, the cells are incubated with a medium containing a specific concentration of neutral red.

• Dye Extraction: The cells are then washed, and the incorporated dye is extracted using a destaining solution.

• Absorbance Reading: The absorbance of the extracted dye is measured spectrophotometrically.

• Viability Determination: The amount of dye retained is proportional to the number of viable cells.

Mandatory Visualizations

Logical Workflow for Discovery of Daphnicyclidin I Analogues

Caption: A generalized workflow for the discovery and development of Daphnicyclidin I analogues.

Plausible Signaling Pathway for Cytotoxicity

While the precise signaling pathways activated by Daphnicyclidin I and its analogues are not yet fully elucidated, many cytotoxic natural products induce apoptosis in cancer cells. The diagram below illustrates a general intrinsic apoptosis pathway that could be a plausible mechanism of action.

Caption: A potential intrinsic apoptosis pathway that may be induced by cytotoxic Daphnicyclidin I analogues.

Conclusion

The discovery of Daphnicyclidin I analogues and derivatives is an active area of research with significant potential for the development of new anticancer agents. The complex structures of these alkaloids present considerable synthetic challenges, but also offer a rich scaffold for medicinal chemistry exploration. While the current body of quantitative biological data is still emerging, the cytotoxic activities observed for related Daphniphyllum alkaloids are promising. Future work should focus on the systematic synthesis and evaluation of a broader range of Daphnicyclidin I analogues to establish clear structure-activity relationships. Furthermore, in-depth studies into the molecular mechanisms of action, including the specific signaling pathways involved in their cytotoxic effects, will be crucial for the rational design of more potent and selective therapeutic candidates.

References

• 1. mdpi.com [mdpi.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. New Secodaphnane-Type Alkaloids with Cytotoxic Activities from Daphniphyllum angustifolium Hutch - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Daphniphyllum alkaloids with cytotoxic activity from Daphniphyllum angustifolium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Five New Alkaloids from the Stem Bark of Daphniphyllum macropodum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of the ABC Tricyclic System of Daphnicyclidin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Protocols & Analytical Methods

Total Synthesis of Daphnicyclidin I: A Detailed Guide to its Synthetic Pathway and Key Experimental Protocols

For Immediate Release

Shanghai, China – December 3, 2025 – The intricate molecular architecture of Daphnicyclidin I, a member of the complex family of Daphniphyllum alkaloids, has presented a formidable challenge to the synthetic chemistry community. This document provides a detailed overview of the total synthesis of Daphnicyclidin I, with a focus on the key strategies and experimental protocols that have enabled its successful construction. This information is intended for researchers, scientists, and professionals in the field of drug development who are interested in the synthesis of complex natural products.

The total synthesis of Daphnicyclidin I was achieved as part of a broader effort that successfully produced fourteen related Daphniphyllum alkaloids, showcasing a unified and masterful synthetic strategy. The pathway leverages a late-stage diversification approach from a common intermediate, which is assembled through a series of elegant and efficient chemical transformations.

Retrosynthetic Analysis and Overall Strategy

The synthetic approach to Daphnicyclidin I hinges on a convergent strategy, wherein key fragments of the molecule are synthesized separately and then brought together. The core of the strategy involves the construction of a common pentacyclic intermediate that contains the essential carbon skeleton and stereochemistry required for the synthesis of several daphnicyclidin-type alkaloids. The final steps of the synthesis involve tailored functional group manipulations to arrive at the target molecule, Daphnicyclidin I.

A simplified retrosynthetic analysis reveals the key disconnections and the strategic bond formations that are central to the synthesis.

Caption: Retrosynthetic analysis of Daphnicyclidin I.

Key Synthetic Steps and Experimental Protocols

The synthesis of Daphnicyclidin I can be broken down into several key stages, each involving a series of carefully orchestrated reactions. Below are the detailed protocols for some of the pivotal steps in the synthesis.

Construction of the Tetracyclic Core

A crucial phase of the synthesis is the construction of a tetracyclic intermediate that serves as the foundation for the subsequent formation of the pentacyclic core. One of the key reactions in this sequence is an intramolecular [4+3] cycloaddition, which efficiently builds the seven-membered ring system characteristic of this alkaloid family.

Protocol for Intramolecular [4+3] Cycloaddition:

• Preparation of the Precursor: The diene-containing precursor is synthesized from commercially available starting materials over several steps, involving reactions such as mono-protection of a diol, Swern oxidation, aldol (B89426) reaction, and Wittig olefination.[1]

• Cycloaddition Reaction: The precursor is then subjected to the key intramolecular [4+3] cycloaddition reaction. To a solution of the pyridinium (B92312) salt precursor in a suitable solvent (e.g., acetonitrile), a base such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) is added at room temperature. The reaction mixture is stirred for a specified period until completion, monitored by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the desired tetracyclic cycloadduct.

Formation of the Pentacyclic Amine Intermediate and Conversion to Daphnicyclidin D

With the tetracyclic core in hand, the subsequent steps focus on the construction of the final rings and the introduction of the nitrogen atom. This is achieved through a series of transformations including a key radical cyclization to form the piperidine (B6355638) ring. The resulting pentacyclic amine is a common intermediate for several daphnicyclidin alkaloids.

The conversion of this advanced intermediate to Daphnicyclidin D is a critical step towards Daphnicyclidin I.

Protocol for the Conversion to Daphnicyclidin D:

• Oxidation and Rearrangement: The pentacyclic amine intermediate is subjected to an oxidation reaction, often using an iodine-based reagent in the presence of a base like potassium carbonate. This step may also involve a concomitant rearrangement to establish the final ring system of Daphnicyclidin D.

• Reaction Conditions: Typically, the pentacyclic amine is dissolved in a solvent such as methanol. Iodine and potassium carbonate are added, and the reaction mixture is stirred at room temperature for several hours.

• Purification: After the reaction is complete, the mixture is worked up by quenching with a sodium thiosulfate (B1220275) solution and extracting with an organic solvent. The crude product is then purified using chromatographic techniques to yield pure Daphnicyclidin D.

Final Transformation to Daphnicyclidin I

The final step in the synthesis is the conversion of Daphnicyclidin D to Daphnicyclidin I. This transformation typically involves a selective hydrolysis or a related functional group interconversion.

Protocol for the Conversion of Daphnicyclidin D to Daphnicyclidin I:

• Hydrolysis: Daphnicyclidin D is treated with a mild base, such as potassium hydroxide, in a protic solvent like methanol.

• Reaction Monitoring: The reaction progress is carefully monitored by TLC or HPLC to ensure complete conversion and to minimize the formation of side products.

• Isolation of Daphnicyclidin I: Once the reaction is complete, the mixture is neutralized and extracted with an appropriate organic solvent. The organic extracts are combined, dried, and concentrated. The final product, Daphnicyclidin I, is then purified by preparative HPLC or crystallization.

Quantitative Data Summary

The efficiency of a synthetic route is best evaluated by examining the yields of its individual steps and the overall yield. The following table summarizes the quantitative data for key transformations in the synthesis of a core substructure of Daphnicyclidin I.

Step Number	Transformation	Reagents and Conditions	Yield (%)	Reference
1	Mono-TBS protection of propane-1,3-diol	TBSCl, Imidazole, DMF	90	[1]
2	Swern oxidation	(COCl)₂, DMSO, Et₃N, CH₂Cl₂	quant.	[1]
3	Aldol reaction and elimination	Cyclopentanone, LDA, THF; then MsCl, Et₃N	62 (2 steps)	[1]
4	Wittig olefination	Ph₃PCH₃Br, n-BuLi, THF	95	[1]
5	SO₂ protection of diene	liquid SO₂ (neat)	70	[1]
6	TBS deprotection	TBAF, THF	79	[1]
7	Triflation	Tf₂O, Pyridine, CH₂Cl₂	97	[1]
8	Pyridinium salt formation	Ethyl 5-hydroxynicotinate, CH₃CN	quant.	[1]
9	Deprotection/Intramolecular [4+3] cycloaddition	DBU, CH₃CN	70	[1]
Overall	Synthesis of ABCE tetracyclic core	10 steps	20.2	[1]

Visualizing the Synthetic Logic

To better understand the flow of the synthetic strategy, the following diagram illustrates the logical connections between the key stages of the synthesis.

Caption: Logical workflow of the Daphnicyclidin I synthesis.

Conclusion

The total synthesis of Daphnicyclidin I represents a significant achievement in the field of natural product synthesis. The strategies employed, particularly the construction of a versatile common intermediate and the execution of challenging ring-forming reactions, provide valuable insights for the synthesis of other complex alkaloids. The detailed protocols and quantitative data presented here are intended to serve as a practical resource for researchers engaged in similar synthetic endeavors.

References

• 1. The Latest Progress in the Chemistry of Daphniphyllum Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Handling Daphnicyclidin I

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daphnicyclidin I is a member of the complex family of Daphniphyllum alkaloids, which are natural products isolated from plants of the Daphniphyllum genus.[1][2] These alkaloids are known for their intricate molecular architectures and diverse biological activities, including cytotoxic, anti-HIV, and kinase inhibitory effects.[1][2] This document provides recommended protocols for the handling and experimental use of Daphnicyclidin I, based on the general properties of this class of compounds. Given the limited specific data for Daphnicyclidin I, these guidelines are extrapolated from research on related Daphniphyllum alkaloids.

General Handling and Safety Precautions

Due to the potential cytotoxic nature of Daphniphyllum alkaloids, Daphnicyclidin I should be handled with care in a laboratory setting.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, especially when working with the solid form or preparing stock solutions.

• Storage: Store Daphnicyclidin I in a cool, dry, and dark place to prevent degradation. A tightly sealed container is essential. For long-term storage, keeping it at -20°C is recommended.

• Solubility: Prepare stock solutions by dissolving Daphnicyclidin I in an appropriate solvent such as dimethyl sulfoxide (B87167) (DMSO). Sonication may be required to aid dissolution.

Quantitative Data on Related Daphniphyllum Alkaloids

To provide a reference for the potential biological activity of Daphnicyclidin I, the following table summarizes the cytotoxic activities of other Daphniphyllum alkaloids against various cancer cell lines.

Alkaloid Name	Cell Line	Activity	IC50 (µM)	Reference
Daphnioldhanol A	HeLa	Weak Cytotoxicity	31.9	[1]
Unnamed Alkaloid	HeLa	Moderate Cytotoxicity	3.89	[1]
Daphnezomine W	HeLa	Moderate Cytotoxicity	16.0 µg/mL	[3]
Logeracemin A	-	Anti-HIV	EC50 = 4.5 ± 0.1	[1]

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a common method for assessing the cytotoxic effects of a compound on a cancer cell line, such as HeLa.

Materials:

• Daphnicyclidin I

• HeLa cells (or other cancer cell line)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well microplates

• CO2 incubator

Procedure:

• Cell Culture: Culture HeLa cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Once the cells reach 80-90% confluency, detach them using Trypsin-EDTA, and seed them into 96-well plates at a density of 5,000-10,000 cells per well. Allow the cells to adhere overnight.

• Compound Preparation: Prepare a stock solution of Daphnicyclidin I in DMSO (e.g., 10 mM). From this stock, prepare a series of dilutions in culture medium to achieve the desired final concentrations for treatment.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Daphnicyclidin I. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for 48-72 hours at 37°C with 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value (the concentration at which 50% of cell growth is inhibited) using a suitable software package.

Visualizations

Experimental Workflow for Cytotoxicity Screening

Caption: General workflow for in vitro cytotoxicity screening.

Hypothetical Signaling Pathway Inhibition

Caption: Hypothetical inhibition of a kinase cascade.

References

• 1. mdpi.com [mdpi.com]
• 2. The Latest Progress in the Chemistry of Daphniphyllum Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. na01.alma.exlibrisgroup.com [na01.alma.exlibrisgroup.com]

Application of Daphnicyclidin I in Cell Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daphnicyclidin I is a member of the Daphniphyllum alkaloids, a diverse and structurally complex class of natural products isolated from plants of the Daphniphyllum genus. While specific biological data for Daphnicyclidin I is limited in publicly available literature, several related Daphniphyllum alkaloids have demonstrated significant cytotoxic and anticancer activities. This document provides a guide for the potential application of Daphnicyclidin I in cell culture, with protocols and methodologies extrapolated from studies on closely related compounds such as Daphnicyclidin A-H, daphnezomine W, and daphnioldhanol A. These compounds have shown promise in inhibiting the growth of various cancer cell lines, suggesting that Daphnicyclidin I may hold similar potential as a subject for anticancer research.

The primary hypothesized applications of Daphnicyclidin I in cell culture revolve around its potential cytotoxic effects, including the induction of apoptosis, cell cycle arrest, and modulation of key signaling pathways involved in cancer progression.

Data Presentation: Cytotoxicity of Related Daphniphyllum Alkaloids

The following table summarizes the reported cytotoxic activities of Daphniphyllum alkaloids structurally related to Daphnicyclidin I. This data can serve as a starting point for determining appropriate concentration ranges for in vitro studies with Daphnicyclidin I.

Compound Name	Cell Line(s)	IC50 Value(s)	Reference(s)
Daphnicyclidin A-H	Murine Lymphoma (L1210), Human Epidermoid Carcinoma (KB)	0.8 - 10 µg/mL	[1]
Daphnezomine W	Human Cervical Cancer (HeLa)	16.0 µg/mL	[2]
Daphnioldhanol A	Human Cervical Cancer (HeLa)	31.9 µM	[3]
Daphnezomine W	Human Cervical Cancer (HeLa)	16.0 µg/mL	[4]
Unspecified Daphniphyllum Alkaloid	Human Cervical Cancer (HeLa)	3.89 µM	[4]

Experimental Protocols

Note: These protocols are general guidelines and should be optimized for the specific cell line and experimental conditions being used. It is crucial to perform dose-response and time-course experiments to determine the optimal concentration and incubation time for Daphnicyclidin I.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effect of Daphnicyclidin I on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium

• Daphnicyclidin I stock solution (dissolved in a suitable solvent like DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Prepare serial dilutions of Daphnicyclidin I in complete medium from the stock solution. The final concentration of the vehicle (e.g., DMSO) should be less than 0.1% to avoid solvent-induced cytotoxicity.

• Remove the medium from the wells and add 100 µL of the prepared Daphnicyclidin I dilutions or vehicle control.

• Incubate the plate for 24, 48, or 72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Gently shake the plate for 5 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration of Daphnicyclidin I that inhibits cell growth by 50%).

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is to determine if Daphnicyclidin I induces apoptosis in cancer cells.

Materials:

• Cancer cell line

• 6-well plates

• Daphnicyclidin I

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

• PBS

Procedure:

• Seed cells in 6-well plates and treat with various concentrations of Daphnicyclidin I (e.g., based on IC50 values from the MTT assay) for a specified time (e.g., 24 or 48 hours).

• Harvest the cells, including both adherent and floating cells, by trypsinization and centrifugation.

• Wash the cells twice with ice-cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is to assess the effect of Daphnicyclidin I on cell cycle progression.

Materials:

• Cancer cell line

• 6-well plates

• Daphnicyclidin I

• PBS

• 70% Ethanol (B145695) (ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with different concentrations of Daphnicyclidin I for the desired time.

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by adding the cell pellet dropwise into ice-cold 70% ethanol while gently vortexing.

• Incubate the fixed cells at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution containing RNase A.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis for Signaling Pathway Proteins

This protocol is to investigate the effect of Daphnicyclidin I on the expression of proteins involved in key signaling pathways (e.g., STAT3, apoptosis-related proteins).

Materials:

• Cancer cell line

• Daphnicyclidin I

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against p-STAT3, STAT3, Bcl-2, Bax, Caspase-3, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with Daphnicyclidin I at various concentrations and time points.

• Wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

• Denature the protein samples by boiling with Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Mandatory Visualizations

Caption: Experimental workflow for evaluating Daphnicyclidin I.

Caption: Hypothesized inhibition of the JAK/STAT3 pathway.

Caption: Potential mechanism of apoptosis induction.

References

• 1. researchgate.net [researchgate.net]
• 2. Daphniphyllum alkaloids with cytotoxic activity from Daphniphyllum angustifolium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New Secodaphnane-Type Alkaloids with Cytotoxic Activities from Daphniphyllum angustifolium Hutch - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Storage and handling guidelines for Daphnicyclidin I

This technical support center provides essential guidelines for the storage, handling, and experimental use of Daphnicyclidin I. The information is tailored for researchers, scientists, and drug development professionals to ensure experimental success and safety.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Daphnicyclidin I?

• Solid Form: Store in a tightly sealed, light-resistant container (e.g., a brown vial) at -20°C for long-term storage. For short-term storage, 4°C is acceptable.

• In Solution: Prepare stock solutions and store them in small aliquots in tightly sealed vials at -80°C for up to six months, or at -20°C for up to one month. Avoid repeated freeze-thaw cycles.

Q2: How should I handle Daphnicyclidin I in the laboratory?

A: As with most alkaloid compounds of unknown toxicity, it is crucial to handle Daphnicyclidin I with care in a well-ventilated laboratory or under a fume hood. Personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, should be worn at all times. Avoid inhalation of dust or aerosols and prevent contact with skin and eyes.

Q3: What solvents can be used to dissolve Daphnicyclidin I?

A: Based on information for the related compound Daphnicyclidin H, suitable solvents include Dimethyl Sulfoxide (DMSO), Chloroform, Dichloromethane, Ethyl Acetate, and Acetone. For biological experiments, DMSO is a common choice for preparing stock solutions.

Q4: What is the known biological activity of Daphnicyclidin I?

A: The specific biological activities of Daphnicyclidin I are not extensively documented in publicly available literature. However, related Daphniphyllum alkaloids have shown various biological activities, including cytotoxic effects against cancer cell lines. For instance, the related compound daphnezomine W has demonstrated moderate cytotoxic activity against the HeLa cell line. It is recommended to perform dose-response experiments to determine the specific activity of Daphnicyclidin I in your experimental model.

Troubleshooting Guides

This section addresses potential issues that may arise during experiments with Daphnicyclidin I.

Issue 1: Inconsistent or No Biological Activity

Possible Cause	Troubleshooting Steps
Compound Degradation	- Ensure the compound has been stored correctly (see storage guidelines).- Prepare fresh stock solutions.- Avoid repeated freeze-thaw cycles of stock solutions.
Incorrect Concentration	- Verify calculations for dilutions.- Use a calibrated pipette for accurate measurements.- Perform a concentration-response (dose-response) curve to determine the optimal working concentration.
Cell Line Insensitivity	- Test the compound on a different cell line known to be sensitive to cytotoxic agents.- Consult literature for cell lines responsive to similar alkaloids.
Experimental Error	- Review the experimental protocol for any deviations.- Ensure all reagents are fresh and properly prepared.- Include appropriate positive and negative controls in your experiment.

Issue 2: Poor Solubility or Precipitation in Media

Possible Cause	Troubleshooting Steps
Low Solubility in Aqueous Media	- Prepare a high-concentration stock solution in an appropriate organic solvent (e.g., DMSO).- When diluting into aqueous media, ensure the final concentration of the organic solvent is low (typically <0.5%) to avoid solvent-induced toxicity.- Add the compound to the media with vigorous vortexing or sonication.
Compound Precipitation	- Visually inspect the media for any signs of precipitation after adding the compound.- If precipitation occurs, try preparing a lower concentration stock solution or using a different co-solvent.- Warm the media slightly (to 37°C) before adding the compound to aid dissolution.

Experimental Protocols

Preparation of Daphnicyclidin I Stock Solution

This protocol provides a general method for preparing a stock solution of Daphnicyclidin I for in vitro experiments.

Materials:

• Daphnicyclidin I (solid)

• Dimethyl Sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes and sterile tips

Procedure:

• Weighing: Carefully weigh the desired amount of Daphnicyclidin I powder in a sterile microcentrifuge tube. Perform this step in a chemical fume hood.

• Dissolution: Add the appropriate volume of sterile DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.

Caption: Workflow for preparing Daphnicyclidin I stock solution.

Hypothetical Cytotoxicity Assay using HeLa Cells

This protocol outlines a hypothetical experiment to assess the cytotoxic effects of Daphnicyclidin I on a human cervical cancer cell line (HeLa), based on protocols for similar compounds.

Materials:

• HeLa cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Daphnicyclidin I stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• DMSO

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Daphnicyclidin I from the stock solution in complete DMEM. The final concentrations may range from 0.1 µM to 100 µM. Remove the old media from the wells and add 100 µL of the media containing the different concentrations of Daphnicyclidin I. Include a vehicle control (media with the same concentration of DMSO used for the highest drug concentration) and a no-treatment control.

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the log of the compound concentration to determine the IC50 value.

Caption: Workflow for a hypothetical cytotoxicity assay.

Signaling Pathways

The precise signaling pathways modulated by Daphnicyclidin I are not yet elucidated. Research into the mechanism of action of related Daphniphyllum alkaloids is ongoing. A potential starting point for investigation, given the cytotoxic nature of some related compounds, could be the intrinsic apoptosis pathway.

Caption: A hypothetical intrinsic apoptosis pathway.

Improving the solubility of Daphnicyclidin I for experiments

Welcome to the technical support center for Daphnicyclidin I. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common experimental challenges related to the solubility of this complex alkaloid.

Frequently Asked Questions (FAQs)

Q1: What is Daphnicyclidin I and what is its primary challenge in experimental settings?

A1: Daphnicyclidin I is a polycyclic diterpene alkaloid isolated from plants of the genus Daphniphyllum. Like many complex natural products, Daphnicyclidin I has low aqueous solubility, which can present a significant hurdle for its use in biological assays and other experiments requiring a homogenous solution.

Q2: Which organic solvents can be used to dissolve Daphnicyclidin I?

Q3: My Daphnicyclidin I precipitates when I dilute my DMSO stock solution into an aqueous buffer for my experiment. What can I do?

A3: This is a common issue known as "precipitation upon dilution." Several strategies can be employed to mitigate this. First, ensure the final concentration of the organic co-solvent (e.g., DMSO) in your aqueous medium is as high as your experimental system can tolerate, typically between 0.1% and 0.5%.[2] If precipitation persists, consider using a different solubilization technique, such as the preparation of a solid dispersion or a lipid-based formulation.[3] A detailed protocol for preparing a stock solution and a troubleshooting guide are provided below.

Q4: Are there any known biological signaling pathways affected by Daphnicyclidin I?

A4: The specific molecular targets and signaling pathways directly modulated by Daphnicyclidin I are not well-documented in publicly available literature. However, many Daphniphyllum alkaloids exhibit cytotoxic properties.[4] For instance, a related natural product, Daphnetin, has been shown to enhance the cytotoxicity of Natural Killer (NK) cells against tumor cells by modulating the PI3K-Akt-mTOR signaling pathway.[5][6] This pathway is a plausible area of investigation for the cytotoxic effects of Daphnicyclidin I.

Troubleshooting Guide: Solubility Issues

This guide addresses common problems encountered when working with Daphnicyclidin I and other poorly soluble alkaloids.

Problem	Potential Cause	Suggested Solution
Stock solution is cloudy or contains visible particles.	The compound has not fully dissolved or has precipitated out of solution during storage.	1. Gentle Warming: Warm the solution in a 37°C water bath. Use caution, as excessive heat can degrade the compound.[2] 2. Mechanical Agitation: Vortex or sonicate the solution to break up solid aggregates and promote dissolution.[2]
Compound precipitates upon dilution into aqueous media.	The concentration of the compound exceeds its solubility limit in the final aqueous solution.	1. Reduce Final Concentration: Lower the working concentration of Daphnicyclidin I in your assay.[2] 2. Increase Co-solvent Concentration: If your experiment allows, slightly increase the final percentage of the organic co-solvent (e.g., from 0.1% to 0.5% DMSO). Remember to include a vehicle control.[2] 3. Change Dilution Method: Add the aqueous buffer to the DMSO stock solution dropwise while vortexing, rather than adding the stock to the buffer.
Inconsistent experimental results.	Poor solubility leading to variable effective concentrations of the compound.	1. Confirm Complete Dissolution: Before each experiment, visually inspect your stock solution to ensure it is clear. 2. Prepare Fresh Dilutions: Prepare working solutions fresh from the stock for each experiment to avoid precipitation over time.

Data Presentation: Qualitative Solubility of Daphnicyclidin I

The following table summarizes the likely solubility of Daphnicyclidin I in various common laboratory solvents, based on data from the closely related compound Daphnicyclidin H and the general properties of alkaloids. This should be used as a starting point for your own solubility tests.

Solvent	Anticipated Solubility	Primary Use
Dimethyl Sulfoxide (DMSO)	Soluble	Stock solutions for biological assays
Acetone	Soluble	Stock solutions, chemical reactions
Chloroform	Soluble	Extraction, chromatography
Dichloromethane (DCM)	Soluble	Extraction, chemical reactions
Ethyl Acetate	Soluble	Extraction, chromatography
Water	Poorly Soluble	Final aqueous solutions for biological assays
Ethanol	Likely Soluble	Stock solutions (may have lower capacity than DMSO)
Methanol	Likely Soluble	Stock solutions (may have lower capacity than DMSO)

Experimental Protocols

Protocol 1: Preparation of a Daphnicyclidin I Stock Solution in DMSO

This protocol describes a general method for preparing a concentrated stock solution of Daphnicyclidin I, which can then be diluted into aqueous media for experiments.

Materials:

• Daphnicyclidin I (solid)

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• Calibrated micropipettes

Methodology:

• Weighing: Accurately weigh the desired amount of Daphnicyclidin I in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of anhydrous, high-purity DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Vortex the mixture vigorously for 1-2 minutes. If the compound does not fully dissolve, sonicate the tube for 5-10 minutes or gently warm it in a 37°C water bath.

• Visual Inspection: Visually confirm that the solution is clear and free of any particulate matter.

• Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Visualizations

Experimental Workflow for Improving Daphnicyclidin I Solubility

Caption: A workflow for preparing and troubleshooting Daphnicyclidin I solutions.

Potential Signaling Pathway for Cytotoxicity

References

• 1. Daphnicyclidin H | CAS:385384-29-2 | Manufacturer ChemFaces [chemfaces.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Screening for Active Compounds Targeting Human Natural Killer Cell Activation Identifying Daphnetin as an Enhancer for IFN-γ Production and Direct Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Navigating the Complexities of Daphnicyclidin I Analogue Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Daphnicyclidin I and its analogues represents a significant challenge in organic chemistry, characterized by intricate molecular architectures and the potential for numerous side reactions. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during these complex synthetic routes.

Troubleshooting Guide: Common Side Reactions and Solutions

This section details common problems, their probable causes, and recommended solutions based on published synthetic routes.

Problem ID	Observed Issue	Potential Cause(s)	Recommended Solution(s)	Relevant Analogue/Intermediate
SR-001	Low yield and decomposition during deprotection of a dienyl alcohol precursor.[1][2]	The resulting alcohol is labile and prone to decomposition. The corresponding tosylate is also unstable due to neighboring-group participation from the electron-rich diene, leading to side reactions.[1][2]	Protect the diene as a sulfone using liquid SO2. This adduct is stable to subsequent reaction conditions and can be deprotected thermally in a retro-cheletropic reaction.[1]	ABCE ring substructure synthesis[1]
SR-002	An undesired side reaction is initiated upon deprotection of a TBS-ether with a fluoride (B91410) source.	The alkoxide formed upon deprotection can initiate an undesired reaction pathway. A small amount of a side product was observed during TBS deprotection.[1][3]	Switch to acidic deprotection conditions. For example, using a catalytic amount of p-TsOH in MeOH can cleanly furnish the desired alcohol without the side reaction.[3]	Calyciphylline N synthesis intermediate[3]
SR-003	Failure of nucleophilic addition to a sterically hindered carbonyl group.[3]	The Bürgi–Dunitz trajectory for nucleophilic attack is blocked by nearby bulky groups (e.g., a methyl group) and the concave shape of the substrate.[3]	If direct addition is unsuccessful, consider an alternative strategy. For example, a two-step sequence involving an aldol (B89426) reaction with acetaldehyde (B116499) followed by DMP oxidation to form the desired 1,3-diketone.[3]	Intermediate (+)-31 in Calyciphylline N synthesis[3]
SR-004	Difficulty in acylating a hindered carbonyl group.[3]	Steric hindrance around the carbonyl group prevents efficient acylation.	Employ a two-step protocol: perform an aldol reaction followed by oxidation of the resulting β-hydroxy ketone. This can provide the target 1,3-diketone in high yield.[3]	Intermediate (+)-33 in Calyciphylline N synthesis[3]
SR-005	Failure to form a seven-membered ring via an intramolecular Horner–Wadsworth–Emmons reaction.[4]	The specific substrate may not be suitable for this type of ring closure, potentially due to ring strain or unfavorable conformation.	Explore alternative ring-closing strategies. For the specific intermediate, an intramolecular amino alkylation/RCM (Ring-Closing Metathesis) sequence was successfully used to form the B and D rings.[4]	A–D ring intermediate of daphnipaxinin[4]

Frequently Asked Questions (FAQs)

Q1: My dienyl alcohol intermediate is unstable and decomposes upon isolation. How can I proceed to the next step?

A1: The instability of dienyl alcohol intermediates, such as compound 24 in the synthesis of an ABCE ring substructure, is a known issue.[1][2] This lability is often due to the electron-rich nature of the diene. To overcome this, it is recommended to protect the diene moiety. A successful strategy involves the use of sulfur dioxide (SO2) to form a stable sulfone adduct. This protected intermediate can then be carried through subsequent steps, and the diene can be regenerated thermally when needed.[1]

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric Construction of Rings A–D of Daphnicyclidin Type Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of Daphnicyclidin I during storage

Welcome to the technical support center for Daphnicyclidin I. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of Daphnicyclidin I during storage and experimental procedures.

Troubleshooting Guide

This guide addresses specific issues you might encounter related to the stability of Daphnicyclidin I.

Question: I observed a decrease in the purity of my Daphnicyclidin I sample after storing it in a solution. What could be the cause?

Answer:

Degradation of Daphnicyclidin I in solution can be attributed to several factors, primarily hydrolysis and solvent-mediated reactions. Based on the stability profiles of similar complex alkaloids, particularly those containing ester and tertiary amine functionalities, the following are likely causes:

• Hydrolysis: If your solvent is aqueous or contains trace amounts of water, hydrolysis of ester groups within the Daphnicyclidin I molecule may occur. This is often accelerated by acidic or alkaline conditions. For instance, studies on Mitragyna alkaloids, which also possess a methyl ester, have shown hydrolysis to the corresponding carboxylic acid under alkaline conditions[1][2].

• Solvent Reactivity: Certain solvents, especially those that are not inert, can react with the compound over time. It is crucial to use high-purity, anhydrous solvents for storage.

• Oxidation: The presence of a tertiary amine in the polycyclic structure of Daphnicyclidin I makes it susceptible to oxidation, which can be catalyzed by light, air (oxygen), or trace metal impurities.

Recommendations:

• Solvent Selection: For short-term storage in solution, use anhydrous, inert solvents such as acetonitrile (B52724) or dimethyl sulfoxide (B87167) (DMSO). Prepare solutions fresh whenever possible.

• pH Control: If an aqueous environment is necessary for your experiment, use a buffered solution to maintain a neutral pH. Avoid strongly acidic or basic conditions.

• Inert Atmosphere: When preparing and storing solutions, consider purging the vial with an inert gas like argon or nitrogen to minimize exposure to oxygen.

Question: My solid Daphnicyclidin I sample has changed color and shows impurities in the analysis. What went wrong?

Answer:

Degradation of solid Daphnicyclidin I is less common than in solution but can occur due to:

• Light Exposure (Photodegradation): Complex organic molecules like Daphnicyclidin I can be sensitive to light, particularly UV radiation. This can lead to the formation of degradation products and a visible change in color.

• Heat (Thermal Degradation): Elevated temperatures can accelerate the degradation of complex alkaloids. While specific data for Daphnicyclidin I is unavailable, general studies on alkaloids suggest that temperatures above 60°C can lead to thermal degradation.

• Moisture: Absorption of moisture from the atmosphere can lead to solid-state hydrolysis or catalyze other degradation pathways.

Recommendations:

• Light Protection: Always store solid Daphnicyclidin I in amber vials or containers that are protected from light.

• Temperature Control: Store the solid compound at low temperatures, ideally at -20°C or -80°C for long-term storage.

• Desiccation: Store the vial in a desiccator to protect it from moisture.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid Daphnicyclidin I?

A1: For long-term stability, solid Daphnicyclidin I should be stored at -20°C or -80°C in a tightly sealed, amber glass vial under a dry, inert atmosphere (e.g., argon or nitrogen).

Q2: How should I prepare solutions of Daphnicyclidin I for my experiments to minimize degradation?

A2: It is recommended to prepare solutions fresh for each experiment. Use high-purity, anhydrous solvents like DMSO or ethanol. If the solution needs to be stored, even for a short period, it should be kept at a low temperature (-20°C) and protected from light.

Q3: What are the likely degradation pathways for Daphnicyclidin I?

A3: Based on its complex polycyclic structure containing a tertiary amine and likely ester functionalities, the primary degradation pathways are expected to be:

• Oxidation: Primarily at the tertiary nitrogen atom.

• Hydrolysis: Cleavage of any ester linkages.

• Photodegradation: Light-induced decomposition.

• Thermal Degradation: Decomposition at elevated temperatures.

Q4: Are there any known degradation products of Daphnicyclidin I?

A4: To date, specific degradation products of Daphnicyclidin I have not been extensively reported in the scientific literature. Identifying degradation products would require forced degradation studies followed by analysis using techniques like LC-MS/MS.

Quantitative Data Summary

While specific quantitative stability data for Daphnicyclidin I is not available, the following table provides an estimated stability profile based on general knowledge of complex alkaloids and data from structurally related compounds.

Condition	Solid State Stability	Solution Stability (in inert solvent)	Likely Degradation Pathway
Temperature
-80°C	Highly Stable	Highly Stable	-
-20°C	Stable	Stable	-
4°C	Likely Stable (short-term)	Moderately Stable (short-term)	Slow Hydrolysis/Oxidation
Room Temp (20-25°C)	Moderately Stable	Prone to Degradation	Hydrolysis, Oxidation
>40°C	Potential for Degradation	Unstable	Accelerated Degradation
Light
Dark	Stable	Stable	-
Ambient Light	Prone to Degradation	Prone to Degradation	Photodegradation
Atmosphere
Inert (Argon/Nitrogen)	Stable	Stable	-
Air (Oxygen)	Potentially Unstable	Prone to Degradation	Oxidation
pH (in aqueous solution)
Acidic (pH < 4)	N/A	Likely Unstable	Acid-catalyzed Hydrolysis
Neutral (pH 6-8)	N/A	More Stable	Minimal Hydrolysis
Alkaline (pH > 8)	N/A	Likely Unstable	Base-catalyzed Hydrolysis

Experimental Protocols

Protocol for Stability Testing of Daphnicyclidin I

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and assess the stability of Daphnicyclidin I.

1. Materials:

• Daphnicyclidin I
• HPLC-grade solvents (acetonitrile, methanol, water)
• Buffers (e.g., phosphate (B84403) buffer for neutral pH, HCl for acidic, NaOH for basic)
• High-purity water
• Amber HPLC vials
• HPLC system with a UV or PDA detector and a mass spectrometer (LC-MS)

2. Sample Preparation:

• Prepare a stock solution of Daphnicyclidin I in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

3. Forced Degradation Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for various time points (e.g., 2, 4, 8, 24 hours).
• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for various time points.
• Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide and keep at room temperature for various time points.
• Thermal Degradation: Incubate the solid compound and a solution at a high temperature (e.g., 80°C) for various time points.
• Photodegradation: Expose a solution of the compound to a calibrated light source (e.g., Xenon lamp) for a defined period.

4. Analysis:

• At each time point, take an aliquot of the stressed sample, neutralize it if necessary, and dilute it to a suitable concentration for analysis.
• Analyze the samples by a validated stability-indicating HPLC method coupled with a mass spectrometer.
• Monitor for the appearance of new peaks (degradation products) and the decrease in the peak area of the parent compound.
• Characterize the degradation products by their mass-to-charge ratio (m/z) and fragmentation patterns from the MS data.

5. Data Evaluation:

• Calculate the percentage of degradation of Daphnicyclidin I under each stress condition.
• Propose potential degradation pathways based on the identified degradation products.

Visualizations

Caption: Troubleshooting workflow for Daphnicyclidin I degradation.

References

• 1. Temperature and pH-Dependent Stability of Mitragyna Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of Daphniphyllum Alkaloids

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Daphniphyllum alkaloids. The content is designed to address specific challenges encountered during the scaling-up process of these complex natural products.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis of Daphniphyllum alkaloids, providing potential causes and solutions in a question-and-answer format.

Issue 1: Low Yield in Intramolecular Diels-Alder Reaction for Core Scaffold Construction

• Question: We are experiencing low yields in our intramolecular Diels-Alder reaction to form the core bicyclic structure of a calyciphylline-type alkaloid. What are the potential causes and how can we optimize this key step?

• Answer: Low yields in this critical cycloaddition are a common hurdle. Several factors could be contributing to this issue. A systematic approach to troubleshooting is recommended.

  • Thermal vs. Lewis Acid Catalysis: Thermal cyclization often leads to a mixture of diastereomers and potential decomposition of the starting material, resulting in lower yields.[1][2] Lewis acid catalysis can promote a more stereoselective cycloaddition at lower temperatures.[1][2]

  • Solvent Choice: The polarity of the solvent can significantly impact the stability of the transition state. Experimenting with a range of solvents, such as toluene, xylene, or dichloromethane, is advisable.[3]

  • Substrate Concentration: High concentrations may favor intermolecular side reactions. Performing the reaction under high-dilution conditions, for instance, by the slow addition of the substrate to the heated solvent, can improve the yield of the desired intramolecular product.[3]

  • Lewis Acid Screening: If using a Lewis acid, the choice of acid is crucial. Common Lewis acids for this purpose include Et₂AlCl, ZnCl₂, and BF₃·OEt₂.[3][4] Screening different Lewis acids and optimizing their stoichiometry is recommended.

  Troubleshooting Workflow for Low Diels-Alder Yield

  Caption: Troubleshooting workflow for low Diels-Alder yields.

Issue 2: Inefficient Nazarov Cyclization for Pentacyclic Core Formation

• Question: Our SnCl₄-promoted Nazarov cyclization to form a key cyclopentenone ring is sluggish and gives a poor yield. How can we improve this transformation?

• Answer: The Nazarov cyclization is a powerful tool but can be sensitive to substrate and reaction conditions. Here are some troubleshooting steps:

  • Acid Strength and Stoichiometry: The reaction is catalyzed by a Lewis or Brønsted acid. If a mild acid is being used, switching to a stronger one like SnCl₄ or TfOH may be necessary.[5][6] Ensure at least a stoichiometric amount of the Lewis acid is used, as it coordinates to the ketone.[6]

  • Substrate Reactivity: Divinyl ketones with electron-donating groups on one vinyl moiety and electron-withdrawing groups on the other ("polarized" substrates) tend to cyclize more efficiently under milder conditions.[7]

  • Reaction Temperature: While some Nazarov cyclizations proceed at ambient temperature, others may require heating to overcome the activation barrier.[1][8] A careful optimization of the reaction temperature is crucial.

  • Alternative Promoters: If standard Lewis acids fail, consider alternative promoters. For instance, some oxidative Nazarov reactions can be promoted by reagents like TEMPO⁺BF₄⁻.[9]

Issue 3: Catalyst Deactivation and Side Reactions in Intramolecular Heck Reaction

• Question: During the scale-up of our intramolecular Heck reaction to form a key heterocyclic ring, we are observing significant catalyst decomposition (palladium black) and the formation of side products. What can be done to mitigate these issues?

• Answer: Catalyst deactivation and side reactions are common challenges in scaling up palladium-catalyzed reactions. Here are some strategies to address these problems:

  • Ligand Choice: The choice of phosphine (B1218219) ligand is critical for stabilizing the Pd(0) catalyst and promoting the desired reactivity. Bulky, electron-rich ligands often improve catalyst stability and turnover.[10]

  • Base Selection: The base is crucial for neutralizing the HX generated in the catalytic cycle. A base that is too weak can lead to catalyst protonation and deactivation. Common bases include PMPA and silver or thallium salts, which can also promote the cationic pathway and reduce side reactions like double bond isomerization.[10][11]

  • Inert Atmosphere: The Pd(0) catalyst and phosphine ligands are sensitive to oxygen. Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen) using degassed solvents.[12]

  • Temperature Control: High temperatures can lead to catalyst agglomeration and the formation of palladium black. Optimize the temperature to be high enough for efficient reaction but low enough to maintain catalyst stability.[10]

  Logical Relationship for Heck Reaction Optimization

  Caption: Key parameters for optimizing the Heck reaction.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in scaling up the synthesis of Daphniphyllum alkaloids?

A1: The primary challenges in scaling up the synthesis of these alkaloids stem from their complex, often caged, polycyclic architectures and the presence of multiple stereocenters.[5] Key issues include:

• Multi-step Syntheses: Total syntheses are often lengthy, making the overall yield on a large scale very low.

• Stereocontrol: Maintaining high diastereoselectivity and enantioselectivity across numerous steps on a larger scale can be difficult.

• Reagent Stoichiometry and Cost: Reagents that are effective on a small scale may be too expensive or hazardous for large-scale production.

• Purification: The separation of complex mixtures of diastereomers and byproducts can be challenging and resource-intensive on a larger scale.

Q2: How can we improve the efficiency of Stille carbonylation reactions in complex intermediates?

A2: Stille carbonylations are powerful for introducing ketone functionalities but can be challenging with complex substrates. To improve efficiency:

• CO Surrogate: If using gaseous carbon monoxide leads to inhibition of the oxidative addition step, consider using a CO surrogate like N-formylsaccharin to maintain a low CO concentration.[13]

• Additives: The addition of copper(I) salts can significantly enhance the reactivity of some aryl bromides in Stille couplings.[14]

• Ligand and Solvent: The choice of ligand and solvent is crucial. For example, using Pd(PPh₃)₄ in DMSO with a CuCl additive has been shown to be effective for coupling complex fragments.[15]

Q3: Are there general strategies to improve diastereoselectivity in photocycloaddition reactions for constructing quaternary centers?

A3: Yes, improving diastereoselectivity in [2+2] photocycloadditions is a common challenge. Key strategies include:

• Chiral Auxiliaries: The use of chiral auxiliaries on one of the reacting partners can induce facial selectivity.

• Solvent Effects: The reaction medium can influence the diastereoselectivity. Running reactions in aqueous media with surfactants has been shown to affect the stereochemical outcome.[16]

• Temperature: Lowering the reaction temperature can sometimes enhance diastereoselectivity by favoring the transition state leading to the major diastereomer.

Quantitative Data

Table 1: Comparison of Yields for Key Reactions in Daphniphyllum Alkaloid Synthesis

Reaction Type	Alkaloid Synthesis Example	Conditions	Yield (%)	Reference
Intramolecular Diels-Alder	(-)-Calyciphylline N	Et₂AlCl, CH₂Cl₂	50 (9:1 dr)	[1][4]
Nazarov Cyclization	(-)-Calyciphylline N	SnCl₄, ambient temperature	82	[1][8]
Stille Carbonylation	(-)-Calyciphylline N	Pd₂(dba)₃, P(2-furyl)₃, NMP, CO (500 psi)	excellent	[8]
Intramolecular Heck Reaction	(-)-Himalensine A	Pd(OAc)₂, PPh₃, Ag₂CO₃, 1,4-dioxane	-	[5]
Radical Cyclization Cascade	(-)-Caldaphnidine O	-	-	[5]

Experimental Protocols

Protocol 1: Intramolecular Diels-Alder Reaction in the Synthesis of (-)-Calyciphylline N [4]

• Preparation of Triene Substrate: To a solution of silyl (B83357) acrylate (B77674) 7 in an appropriate solvent, add TfOH at 0 °C.

• Sequentially add pyridine (B92270) and a mixture of alcohols 6 and (-)-9 at -78 °C to generate the triene 10 .

• Cyclization: Due to the instability of the triene, carry the crude mixture forward without purification.

• To the crude triene solution, add Et₂AlCl and stir at the optimized temperature.

• Work-up and Purification: Upon completion, quench the reaction, perform an aqueous work-up, and extract the product with an organic solvent. Purify the crude product by column chromatography to obtain the desired cycloadduct.

Protocol 2: Nazarov Cyclization in the Synthesis of (-)-Calyciphylline N [1][8]

• Reaction Setup: To a solution of the divinyl ketone precursor in an anhydrous solvent (e.g., DCM) under an inert atmosphere, add a solution of SnCl₄ (e.g., 1.0 M in DCM) dropwise at a controlled temperature (e.g., ice-cooling).

• Reaction Monitoring: Allow the solution to warm to room temperature and stir for a specified time (e.g., 30 minutes), monitoring the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

• Quenching: Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Work-up and Purification: Vigorously stir the mixture, separate the layers, and extract the aqueous layer with an organic solvent. The combined organic layers are then washed, dried, and concentrated. The residue is purified by column chromatography to yield the cyclopentenone product.

Protocol 3: Intramolecular Heck Reaction (General Procedure) [10]

• Reaction Setup: In a glovebox or under a positive pressure of an inert gas, add the palladium catalyst (e.g., 5-10 mol%) and any additional ligand to an oven-dried reaction vessel.

• Add the anhydrous, degassed solvent to the reaction vessel.

• Add the aryl halide or triflate substrate to the reaction mixture.

• Add the base (typically 1.5-3 equivalents) to the reaction mixture.

• Reaction Execution: Seal the reaction vessel and heat the mixture to the desired temperature (typically between 80-120 °C) with vigorous stirring.

• Work-up and Purification: Upon completion, cool the reaction, dilute with an organic solvent, wash with water and brine, dry, and concentrate. Purify the crude product by column chromatography.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Smith Synthesis of (-)-Calyciphylline N [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Nazarov Cyclization [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The Daphniphyllum Alkaloids: Total Synthesis of (−)-Calyciphylline N - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Facile Synthesis of the Tricyclic Core of Daphniphyllum Alkaloid Daphnilongeranin B via Oxidative Nazarov Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. soc.chim.it [soc.chim.it]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Palladium-Catalyzed Carbonylations: Application in Complex Natural Product Total Synthesis and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Diastereoselective [2+2] Photocycloaddition of Chiral Cyclic Enones with Olefins in Aqueous Media Using Surfactants - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Structure-Activity Relationship of Daphnicyclidin I Analogues: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of Daphnicyclidin I analogues and related Daphniphyllum alkaloids. The information is compiled from various studies to offer insights into the structural requirements for their biological activities, primarily focusing on cytotoxicity and anti-HIV effects. While a comprehensive SAR study on a wide range of Daphnicyclidin I analogues is not extensively available in a single source, this guide consolidates scattered data to aid in the rational design of new, potent analogues.

Summary of Biological Activities and Structure-Activity Relationships

Daphniphyllum alkaloids, a diverse group of over 350 compounds, exhibit a wide array of biological functionalities, including cytotoxic, anti-HIV, and neuroprotective effects.[1][2][3] The complex polycyclic structures of these alkaloids have attracted significant interest from synthetic chemists and pharmacologists.[1][2][4]

Cytotoxicity

Several Daphniphyllum alkaloids have demonstrated moderate to potent cytotoxic activities against various cancer cell lines. For instance, daphnioldhanol A, a secodaphnane-type alkaloid, showed weak cytotoxicity against the HeLa cell line with an IC50 of 31.9 μM.[1][5] Another compound, daphnezomine W, a daphnezomine L-type alkaloid, exhibited moderate cytotoxic activity against the HeLa cell line with an IC50 of 16.0 μg/mL.[6]

For the broader class of daphnane (B1241135) diterpenoids, which share structural similarities, certain SAR principles have been elucidated. The presence and position of orthoester groups are crucial for cytotoxicity.[7] Specifically, orthoesters at C-9, C-13, and C-14 are often associated with stronger activity.[7] Additionally, a free 20-hydroxyl group and a 3-carbonyl group are important for the activity of 6-epoxy daphnane diterpenoids.[7]

Anti-HIV Activity

Logeracemin A, a dimeric calyciphylline A-type alkaloid, has been reported to exhibit significant anti-HIV activity with a half-maximal effective concentration (EC50) of 4.5 ± 0.1 μM.[1] For daphnane diterpenoid orthoesters, potent anti-HIV activity has been observed, with some compounds showing EC50 values in the nanomolar range.[8][9] The length of the aliphatic chain connected to the orthoester group has been shown to affect anti-HIV activity.[10] Some daphnane derivatives have been found to interfere with viral entry by affecting the expression of HIV co-receptors, CCR5 and CXCR4.[11]

Quantitative Data on Biological Activities

The following table summarizes the available quantitative data for the biological activities of selected Daphnicyclidin I analogues and related Daphniphyllum alkaloids. Due to the limited availability of comprehensive SAR studies on Daphnicyclidin I analogues, data for structurally related compounds are also included to provide broader context.

Compound Name/Type	Biological Activity	Cell Line/Target	IC50/EC50	Reference
daphnioldhanol A	Cytotoxicity	HeLa	31.9 μM	[1][5]
daphnezomine W	Cytotoxicity	HeLa	16.0 µg/mL	[6]
logeracemin A	Anti-HIV Activity	-	4.5 ± 0.1 μM	[1]
Daphnane Diterpenoid Orthoesters (various)	Anti-HIV Activity	MT4 cells	1.5–7.7 nM	[8][9]
Tanguticanine E	Cytotoxicity	HepG2	9.93 ± 0.10 μM	[12]
Fischerianins A-B & Langduins A, A6	Cytotoxicity	A375, HepG2, HL-60, K562, HeLa	5.31 to 21.46 μM	[13]
Acutilobins A-G	Anti-HIV-1 Activity	-	< 1.5 nM	[14]
Genkwanine VIII	Anti-HIV-1 Activity	-	0.17 nM	[14]

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

This protocol is a representative method for assessing the cytotoxic effects of natural products like Daphnicyclidin I analogues on cancer cell lines.[15][16]

1. Cell Culture and Seeding:

• Human cancer cell lines (e.g., HeLa, HepG2) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Cells are seeded into 96-well plates at a density of approximately 3 × 10^3 to 5 × 10^3 cells per well and allowed to adhere overnight.

2. Compound Treatment:

• The test compounds (Daphnicyclidin I analogues) are dissolved in a suitable solvent (e.g., DMSO) and then diluted to various concentrations with the culture medium.

• The culture medium is removed from the wells and replaced with the medium containing the test compounds. Control wells receive medium with the solvent at the same final concentration.

3. Incubation:

• The plates are incubated for a specified period, typically 24 to 72 hours.

4. MTT Assay:

• After incubation, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• The plates are incubated for another 2-4 hours, during which viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan (B1609692) crystals.

5. Solubilization and Absorbance Measurement:

• The medium is removed, and a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) is added to dissolve the formazan crystals.

• The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

6. Data Analysis:

• The percentage of cell viability is calculated relative to the untreated control cells.

• The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting the percentage of cell viability against the compound concentration.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the potential mechanism of action and a general workflow for evaluating the biological activity of Daphnicyclidin I analogues.

Caption: Experimental workflow for SAR studies of Daphnicyclidin I analogues.

Caption: Postulated signaling pathway for daphnane diterpenoids.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. researchgate.net [researchgate.net]
• 5. New Secodaphnane-Type Alkaloids with Cytotoxic Activities from Daphniphyllum angustifolium Hutch - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Daphniphyllum alkaloids with cytotoxic activity from Daphniphyllum angustifolium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Review on Daphnane-Type Diterpenoids and Their Bioactive Studies [mdpi.com]
• 8. Isolation, Structural Elucidation, and Anti-HIV Activity of Daphnane Diterpenoids from Daphne odora - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isolation, Structural Elucidation, and Anti-HIV Activity of Daphnane Diterpenoids from Daphne odora - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Daphnane diterpenoid orthoesters with an odd-numbered aliphatic side chain from Daphne pedunculata - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Library-based discovery and characterization of daphnane diterpenes as potent and selective HIV inhibitors in Daphne gnidium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Target isolation of cytotoxic diterpenoid esters and orthoesters from Daphne tangutica maxim based on molecular networking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Daphnane-type diterpenoids from Euphorbia fischeriana Steud and their cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Daphnane-type diterpene esters with cytotoxic and anti-HIV-1 activities from Daphne acutiloba Rehd - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. japsonline.com [japsonline.com]

Comparative Efficacy of Daphnane Alkaloids and Known Cytotoxic Agents: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the cytotoxic efficacy of daphnane (B1241135) alkaloids, a class of natural compounds with emerging anticancer potential, against established cytotoxic agents. Due to the limited availability of public data on Daphnicyclidin I, this guide leverages experimental data from closely related Daphniphyllum and daphnane-type diterpenoid alkaloids to provide a comparative context.

Data Presentation: Comparative Cytotoxicity

The following tables summarize the 50% inhibitory concentration (IC50) values for various daphnane alkaloids and the widely used chemotherapeutic agents doxorubicin, cisplatin, and paclitaxel (B517696) across a range of human cancer cell lines. These values represent the drug concentration required to inhibit the growth of 50% of the cell population, a key metric of cytotoxic potency.

Table 1: Cytotoxic Activity (IC50) of Daphnane Alkaloids

Compound Name	Cancer Cell Line	IC50 Value	Reference
Daphnezomine W	HeLa (Cervical Cancer)	16.0 µg/mL	[1][2][3]
Daphnioldhanol A	HeLa (Cervical Cancer)	31.9 µM	[4][5]
Unnamed Daphniphyllum Alkaloid	HeLa (Cervical Cancer)	~3.89 µM	[4]
Yuanhualine	A549 (Lung Cancer)	3.7 - 24.7 nM	[6]
Yuanhuahine	H292 (Lung Cancer)	3.7 - 24.7 nM	[6]
Yuanhuagine	H1993 (Lung Cancer)	3.7 - 24.7 nM	[6]
Tianchaterpene C-F (Compound 2)	HGC-27 (Gastric Cancer)	8.8 µM	[7][8]
Fischerianin A-B, Langduin A, A6	A375, HepG2, HL-60, K562, HeLa	5.31 - 21.46 µM	[9]
Isoyuanhuacin	SK-BR-3 (Breast Cancer)	217.1 nmol/L	[10]
Yuanhuacin	SK-BR-3 (Breast Cancer)	172.6 nmol/L	[10]
Yuanhuatin	SK-BR-3 (Breast Cancer)	170.2 nmol/L	[10]
Yuanhuagin	SK-BR-3 (Breast Cancer)	809.4 nmol/L	[10]
Isoyuanhuadin	SK-BR-3 (Breast Cancer)	83.7 nmol/L	[10]
Yuanhuadin	SK-BR-3 (Breast Cancer)	61.6 nmol/L	[10]

Table 2: Cytotoxic Activity (IC50) of Standard Chemotherapeutic Agents

Agent	Cancer Cell Line	IC50 Value
Doxorubicin	A549 (Lung Cancer)	1.50 µM
HeLa (Cervical Cancer)	1.00 µM
LNCaP (Prostate Cancer)	0.25 µM
PC3 (Prostate Cancer)	8.00 µM
Cisplatin	HGC-27 (Gastric Cancer)	13.2 µM
SKOV-3 (Ovarian Cancer)	2 - 40 µM (24h)
A2780 (Ovarian Cancer)	Varies with seeding density
Paclitaxel	Various Human Tumor Lines	2.5 - 7.5 nM (24h)
Ovarian Carcinoma Lines	0.4 - 3.4 nM

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Cell Viability Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Daphnicyclidin I or known cytotoxic agents) and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The IC50 value is determined by plotting the percentage of viability against the drug concentration and fitting the data to a dose-response curve.

Apoptosis Assay (Annexin V-FITC Staining)

The Annexin V-FITC assay is used to detect apoptosis by identifying the externalization of phosphatidylserine (B164497) (PS) in the cell membrane.

• Cell Treatment: Treat cells with the test compound at its predetermined IC50 concentration for a specified time.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and propidium (B1200493) iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. FITC-positive/PI-negative cells are considered early apoptotic, while FITC-positive/PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis (Propidium Iodide Staining)

Propidium iodide (PI) staining followed by flow cytometry is used to determine the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Fixation: Treat cells with the test compound, then harvest and fix them in cold 70% ethanol.

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing PI and RNase A.

• Incubation: Incubate the cells in the dark to allow for DNA staining.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is proportional to the amount of DNA, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Mandatory Visualization

The following diagrams illustrate the potential mechanism of action for daphnane alkaloids based on published studies of related compounds and the general workflow for evaluating cytotoxicity.

Caption: Workflow for assessing and comparing cytotoxic agents.

Caption: Putative signaling pathway for daphnane alkaloids.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Daphniphyllum alkaloids with cytotoxic activity from Daphniphyllum angustifolium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. na01.alma.exlibrisgroup.com [na01.alma.exlibrisgroup.com]
• 4. mdpi.com [mdpi.com]
• 5. New Secodaphnane-Type Alkaloids with Cytotoxic Activities from Daphniphyllum angustifolium Hutch - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anticancer Activity of Novel Daphnane Diterpenoids from Daphne genkwa through Cell-Cycle Arrest and Suppression of Akt/STAT/Src Signalings in Human Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Daphnane-Type Diterpenes from Stelleropsis tianschanica and Their Antitumor Activity | Semantic Scholar [semanticscholar.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Daphnane-type diterpenoids from Euphorbia fischeriana Steud and their cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

In Vitro Validation of the Therapeutic Potential of Daphnicyclidin Alkaloids: A Comparative Guide

This guide provides an objective comparison of the in vitro cytotoxic potential of Daphnicyclidin A and other related Daphniphyllum alkaloids, offering insights for researchers, scientists, and drug development professionals. The data presented is based on published experimental findings and is intended to serve as a resource for evaluating the therapeutic promise of this class of compounds.

Comparative Cytotoxicity of Daphniphyllum Alkaloids

The cytotoxic effects of various Daphniphyllum alkaloids have been evaluated against different cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are summarized below. A lower IC50 value indicates a higher cytotoxic potential.

Compound	Cell Line	IC50 (µM)
Daphnicyclidin A	P-388 (Mouse Lymphocytic Leukemia)	13.8[1]
Daphnicyclidin M	P-388 (Mouse Lymphocytic Leukemia)	5.7[1]
Daphnicyclidin N	P-388 (Mouse Lymphocytic Leukemia)	6.5[1]
Macropodumine B	P-388 (Mouse Lymphocytic Leukemia)	10.3[1]

Doxorubicin, a commonly used chemotherapy drug, is often used as a positive control in these types of assays and typically exhibits IC50 values in the low micromolar to nanomolar range against a wide variety of cancer cell lines.

Experimental Protocols

The evaluation of the cytotoxic activity of these compounds was performed using the MTT assay, a standard colorimetric assay for assessing cell metabolic activity.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

This protocol outlines the key steps involved in determining the cytotoxic effects of compounds on cancer cell lines.

• Cell Seeding: Cancer cells (e.g., P-388, A-549, SGC-7901, HL-60) are seeded into 96-well plates at a predetermined density and allowed to adhere and grow for 24 hours.[2]

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., Daphnicyclidin A) and a positive control (e.g., Doxorubicin). A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period, typically 48 to 72 hours, to allow the compounds to exert their effects.

• MTT Addition: Following incubation, a solution of MTT is added to each well.[2][3][4]

• Formazan (B1609692) Crystal Formation: Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.[3][5]

• Solubilization: A solubilizing agent (e.g., DMSO or a specialized solubilization buffer) is added to each well to dissolve the formazan crystals.[2][4]

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.[3]

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability for each compound concentration relative to the vehicle control. The IC50 value is then determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Visualizing Experimental Workflow and Potential Mechanism

To better understand the experimental process and the potential mechanism of action for cytotoxic alkaloids, the following diagrams are provided.

Caption: Workflow for determining the in vitro cytotoxicity of Daphnicyclidin I.

Caption: Postulated mechanism of action for cytotoxic Daphnicyclidin alkaloids.

References

• 1. Five New Alkaloids from the Stem Bark of Daphniphyllum macropodum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

A Head-to-Head Comparison of the Bioactivities of Daphnicyclidin Alkaloids

A comprehensive guide for researchers and drug development professionals on the cytotoxic, anti-HIV, and antibacterial properties of Daphnicyclidin alkaloids, a class of structurally complex natural products. This report summarizes key quantitative data, details experimental methodologies, and visualizes relevant biological pathways.

Daphnicyclidin alkaloids, a subgroup of the diverse Daphniphyllum alkaloids, have garnered significant interest in the scientific community due to their intricate chemical structures and promising biological activities. Isolated from various species of the Daphniphyllum plant genus, these compounds have demonstrated potential as anticancer, antiviral, and antibacterial agents. This guide provides a comparative overview of the bioactivities of several Daphnicyclidin alkaloids and related compounds, supported by available experimental data.

Comparative Bioactivity Data

The following table summarizes the reported cytotoxic and anti-HIV activities of selected Daphnicyclidin and other Daphniphyllum alkaloids. The data is presented as IC₅₀ (half-maximal inhibitory concentration) for cytotoxicity and EC₅₀ (half-maximal effective concentration) for anti-HIV activity, providing a quantitative measure of their potency.

Alkaloid	Bioactivity	Cell Line / Target	IC₅₀ / EC₅₀ (µM)	Reference
Daphnicyclidin A	Cytotoxicity	P-388 (Murine Leukemia)	13.8	[1]
Daphnicyclidin M	Cytotoxicity	P-388 (Murine Leukemia)	5.7	[1]
Cytotoxicity	SGC-7901 (Human Gastric Cancer)	22.4	[1]
Daphnicyclidin N	Cytotoxicity	P-388 (Murine Leukemia)	6.5	[1]
Cytotoxicity	SGC-7901 (Human Gastric Cancer)	25.6	[1]
Macropodumine C	Cytotoxicity	P-388 (Murine Leukemia)	10.3	[1]
Daphnezomine W	Cytotoxicity	HeLa (Human Cervical Cancer)	16.0 (µg/mL)	[2][3]
Daphnioldhanol A	Cytotoxicity	HeLa (Human Cervical Cancer)	31.9	[2]
Logeracemin A	Anti-HIV	HIV-1	4.5 ± 0.1	[1][4]

Note: Direct comparison of µg/mL and µM values requires knowledge of the compounds' molecular weights.

Experimental Protocols

The bioactivity data presented in this guide were primarily obtained through the following established experimental methodologies.

Cytotoxicity Testing: MTT Assay

The cytotoxic activity of Daphnicyclidin alkaloids against various cancer cell lines is commonly determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[5][6] This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[6] The amount of formazan produced is directly proportional to the number of living cells.

General Procedure:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the Daphnicyclidin alkaloids for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the MTT reagent is added to each well and incubated for a few hours.

• Formazan Solubilization: A solubilizing agent (e.g., DMSO or a detergent solution) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.[6]

• IC₅₀ Calculation: The half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

References

• 1. Logeracemin A, an anti-HIV Daphniphyllum alkaloid dimer with a new carbon skeleton from Daphniphyllum longeracemosum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Latest Progress in the Chemistry of Daphniphyllum Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Daphniphyllum alkaloids with cytotoxic activity from Daphniphyllum angustifolium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. broadpharm.com [broadpharm.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]